Sodium selenate

• IUPAC Name: disodium;selenate
• InChI: InChI=1S/2Na.H2O4Se/c;;1-5(2,3)4/h;;(H2,1,2,3,4)/q2*+1;/p-2
• InChI Key: MHQOTKLEMKRJIR-UHFFFAOYSA-L
• Canonical SMILES: [O-][Se](=O)(=O)[O-].[Na+].[Na+]
• Molecular Formula: Na2SeO4, Na2O4Se
• Related CAS: 10102-23-5 (di-hydrochloride salt decahydrate), 10112-94-4 (mono-hydrochloride salt)
• DSSTOX Substance ID: DTXSID5032076
• Molecular Weight: 188.95 g/mol
• Physical Description: Sodium selenate appears as colorless rhombic crystals. Used as an insecticide in some horticultural applications. (EPA, 1998), Decahydrate: White solid; [Merck Index] Colorless solid; [CAMEO] White odorless powder; [MSDSonline]
• Boiling Point: Decomposes (NTP, 1992)
• Solubility: greater than or equal to 100 mg/mL at 70 °F (NTP, 1992), At 25 °C, 58.5 g/100 g water (5.85X10+5 mg/L)
• Density: 3.098 (EPA, 1998) - Denser than water; will sink, 3.098, Soluble in water; density: 1.603-1.620 /Sodium selenate decahydrate/
• Color/Form: White crystals /Decahydrate/, Colorless orthorhombic crystals
• CAS No.: 13410-01-0

Description

Significance of Selenium Chemistry in Biological and Environmental Systems

The importance of selenium in biological and environmental contexts is rooted in its versatile chemistry. Selenium is an essential trace element for humans and many other life forms, primarily because of its incorporation into a unique class of proteins known as selenoproteins. mdpi.comcambridge.org In these proteins, selenium is present as the amino acid selenocysteine (B57510), which is often located at the active site of the enzyme. cambridge.orgjst.go.jp Selenoproteins are integral to several major metabolic pathways, including antioxidant defense systems, thyroid hormone metabolism, and immune function. cambridge.orgmdpi.com The glutathione (B108866) peroxidase and thioredoxin reductase enzyme families, for example, are critical selenoproteins that protect cells from oxidative damage. cambridge.orgjst.go.jp

In environmental systems, selenium's significance is marked by its complex cycle and varying bioavailability. It exists in four main oxidation states: selenate (B1209512) (Se(VI)), selenite (B80905) (Se(IV)), elemental selenium (Se(0)), and selenide (B1212193) (Se(-II)). mdpi.com Sodium selenate, being highly water-soluble, is one of the most mobile forms of selenium in the environment. cdc.gov Its mobility and bioavailability are influenced by factors such as soil pH and redox conditions. researchgate.net Under alkaline and oxidizing conditions, selenate is the predominant and most mobile form. researchgate.net The cycling of selenium through soil, water, and the atmosphere is crucial as it dictates the levels of this essential element in the food chain. nih.gov Human dietary intake of selenium is largely dependent on its concentration in plant-based foods, which in turn is governed by the selenium content and speciation in the soil. nih.gov

The dual role of selenium as both an essential nutrient and a potential toxicant at higher concentrations underscores the importance of understanding its chemistry in both biological and environmental spheres. researchgate.netalsglobal.com The narrow margin between selenium deficiency and toxicity necessitates careful management of its levels in agricultural and environmental systems. mdpi.comalsglobal.com

Current Research Trajectories Involving this compound

Contemporary research on this compound is exploring its potential applications across various scientific disciplines. A significant area of investigation is its therapeutic potential in neurodegenerative diseases. Studies are examining this compound as a possible treatment for conditions such as behavioral variant frontotemporal dementia (bvFTD) and Alzheimer's disease. theaftd.orgfrontiersin.org The proposed mechanism involves the activation of the protein phosphatase 2A (PP2A) enzyme in the brain, which plays a role in dephosphorylating the tau protein. theaftd.orgfrontiersin.org Hyperphosphorylated tau is a hallmark of these neurodegenerative disorders. frontiersin.org

In the field of agriculture, this compound is being researched as a means of biofortifying crops with selenium. cast-science.orgusda.gov This is particularly relevant in regions with selenium-deficient soils, as it can enhance the nutritional value of food and feed. nih.govcast-science.org Foliar application of this compound has been shown to effectively increase the selenium concentration in forages. usda.gov Furthermore, research indicates that this compound application can help mitigate the adverse effects of environmental stressors on plants, such as drought and heavy metal contamination. nih.govbohrium.com For instance, studies on strawberry plants have shown that this compound can alleviate the negative impacts of water stress. bohrium.com

The table below summarizes key research findings on the application of this compound:

Research Area	Application	Key Findings
Neurodegenerative Diseases	Treatment for bvFTD and Alzheimer's	Activates PP2A enzyme, potentially reducing hyperphosphorylated tau. theaftd.orgfrontiersin.org
Agriculture	Crop biofortification	Increases selenium content in crops, enhancing nutritional value. cast-science.orgusda.gov
Agriculture	Stress mitigation	Alleviates effects of drought and heavy metal contamination in plants. nih.govbohrium.com

Historical Development of Selenate-Related Scientific Inquiry

The scientific journey of selenium and its compounds began in 1817 with its discovery by the Swedish chemist Jöns Jacob Berzelius. nih.govrsc.org He named the new element after "Selene," the Greek goddess of the moon. nih.gov Initially, selenium was primarily regarded as a toxic substance. nih.govresearchgate.net Early observations, such as those by Marco Polo in the 13th century describing an illness in livestock that consumed certain plants, are now thought to be linked to selenium toxicity. nih.gov

For a significant period, research focused on the detrimental effects of high selenium exposure. However, in the mid-20th century, a paradigm shift occurred when selenium was identified as an essential nutrient. jst.go.jp This discovery opened up new avenues of research into its biological functions. The identification of selenium as a component of the enzyme glutathione peroxidase in 1973 was a major milestone, solidifying its importance in antioxidant defense. nih.gov

Early studies on the toxicity of inorganic selenium compounds, including this compound, were conducted to understand their health impacts. cdc.goveuropa.eu Over time, the focus of selenate-related inquiry has expanded from toxicology to exploring its beneficial roles. The development of analytical techniques has allowed for a more detailed understanding of selenium speciation and its implications for bioavailability and function. pharmanord.com This historical progression from being viewed solely as a toxin to being recognized as an essential element with therapeutic potential highlights the evolving nature of scientific understanding.

Biological and Physiological Research of Sodium Selenate

Cellular and Molecular Mechanisms of Action

Sodium selenate (B1209512), an inorganic form of the essential trace element selenium, exerts its biological effects through a series of metabolic conversions that ultimately lead to its incorporation into a unique class of proteins known as selenoproteins. These proteins are critical for a variety of physiological processes, most notably the maintenance of cellular redox homeostasis. The journey of the selenium atom from sodium selenate to its functional role within a selenoprotein is a highly regulated and complex process.

Upon absorption, this compound is metabolized in the body. It is first reduced to selenite (B80905), another inorganic form of selenium. mdpi.complos.org Selenite is then further reduced to hydrogen selenide (B1212193) (H₂Se), which serves as the central precursor for the biosynthesis of selenocysteine (B57510) (Sec), the 21st proteinogenic amino acid. patsnap.comoup.com This conversion pathway ensures that dietary selenium from sources like this compound can be utilized for the synthesis of functionally active selenoproteins. mdpi.com

The incorporation of selenocysteine into selenoproteins is a sophisticated process that involves the recoding of a UGA codon, which typically functions as a stop signal during protein translation. mdpi.comnih.gov A specific RNA structure, the selenocysteine insertion sequence (SECIS) element, located in the 3'-untranslated region of selenoprotein messenger RNAs, is required to direct the translational machinery to insert selenocysteine at the UGA codon instead of terminating protein synthesis. mdpi.com This intricate mechanism underscores the specialized biological pathway dedicated to the utilization of selenium.

Role in Selenoprotein Biosynthesis and Functional Regulation

The primary mechanism through which this compound influences cellular physiology is by providing the essential selenium component for the synthesis of selenoproteins. mdpi.comnih.gov The availability of selenium is a limiting factor for the synthesis of these proteins, and supplementation with forms like this compound can, therefore, modulate their expression and activity. The human selenoproteome consists of 25 known selenoproteins, many of which are enzymes with critical redox-regulatory functions. nih.govresearchgate.net

The glutathione (B108866) peroxidase (GPx) family of enzymes represents one of the most well-characterized groups of selenoproteins. mdpi.comcambridge.org These enzymes are central to the antioxidant defense system of the cell. researchgate.net GPx enzymes catalyze the reduction of hydrogen peroxide and a variety of organic hydroperoxides to water and corresponding alcohols, respectively, using glutathione (GSH) as a reducing substrate. mdpi.com This action directly neutralizes harmful reactive oxygen species (ROS), protecting cellular components like lipids, proteins, and DNA from oxidative damage. ekb.eg

This compound, by serving as a selenium source, supports the synthesis and activity of GPx enzymes. rsc.org Studies have shown that selenium supplementation can increase the activity of GPx, thereby enhancing the cell's capacity to handle oxidative stress. mdpi.commdpi.com For instance, research in various cell lines has demonstrated that the addition of sodium selenite, a metabolite of this compound, stimulates GPx activity. osti.gov The functional core of GPx enzymes is a selenocysteine residue in their active site, which is indispensable for their catalytic activity. mdpi.com Therefore, the provision of selenium from this compound is fundamental to maintaining the integrity and function of the GPx system.

Table 1: Impact of Selenium Supplementation on Glutathione Peroxidase (GPx) Activity in Different Cell Lines

Cell Type	Selenium Compound	Fold Increase in GPx Activity	Reference
Human T-cells	Sodium Selenite (30 nM)	1.5	osti.gov
Human Breast Carcinoma Cells	Sodium Selenite (30 nM)	1.6	osti.gov
Chinese Hamster Ovary (CHO) AA8 Cells	Sodium Selenite (30 nM)	4.1	osti.gov
Rat PC12 Cells	Sodium Selenite (30 nM)	6.3	osti.gov

The thioredoxin system, comprising thioredoxin (Trx) and thioredoxin reductase (TrxR), is another major cellular antioxidant and redox-regulating system. cambridge.org TrxR is a selenoprotein that contains a catalytically active selenocysteine residue. neicon.ru It catalyzes the NADPH-dependent reduction of the active site disulfide in thioredoxin, which in turn reduces a vast number of target proteins, thereby participating in a wide array of cellular processes including DNA synthesis, regulation of transcription factors, and defense against oxidative stress. oup.comneicon.ru

The metabolism of inorganic selenium is closely linked to the thioredoxin system. The reduction of selenite (derived from this compound) to hydrogen selenide can be facilitated by the TrxR/Trx system. mdpi.comcambridge.org Furthermore, the synthesis of functional TrxR itself is dependent on an adequate supply of selenium. neicon.ru Studies have indicated that selenium status influences TrxR activity and expression. neicon.ru While selenite is a direct substrate for TrxR, the enzyme's own synthesis relies on the selenium provided by compounds like this compound. plos.org Research has also explored the synergistic effects of TrxR inhibitors and sodium selenite in certain contexts, highlighting the intricate relationship between selenium compounds and this critical enzyme pathway. nih.gov

Beyond GPx and TrxR, this compound contributes to the synthesis and function of the entire selenoproteome. Other notable selenoproteins include:

Selenoprotein P (SelP): This unique selenoprotein contains multiple selenocysteine residues and is primarily synthesized in the liver. It functions as a major selenium transport protein in the blood, delivering selenium to peripheral tissues. nih.gov It is also suggested to have antioxidant properties. researchgate.net The synthesis and secretion of SelP are sensitive to selenium intake, making it a biomarker of selenium status. plos.org Studies have shown that sodium selenite can increase the concentration of SelP. nih.gov

Iodothyronine Deiodinases (DIOs): These are selenoproteins essential for the metabolism of thyroid hormones. They catalyze the activation of thyroxine (T4) to the biologically active triiodothyronine (T3) and also the inactivation of thyroid hormones. patsnap.com An adequate supply of selenium from sources like this compound is crucial for proper thyroid function.

Selenoprotein S (SelS): Implicated in the cellular response to endoplasmic reticulum (ER) stress and in the control of inflammatory responses.

Selenoprotein W (SelW): A small glutathione-dependent selenoprotein found in high concentrations in muscle and brain, thought to play a role in antioxidant defense.

The hierarchical regulation of selenoprotein synthesis ensures that in times of selenium deficiency, the synthesis of essential selenoproteins like GPx and TrxR is prioritized over others. Supplementation with this compound can restore the synthesis of the full range of selenoproteins, thereby supporting their diverse biological functions. rsc.org

Thioredoxin Reductase (TrxR) Pathway Interactions

Regulation of Oxidative Stress Response Pathways

Oxidative stress arises from an imbalance between the production of reactive oxygen species (ROS) and the ability of the biological system to detoxify these reactive intermediates. This compound, primarily through its role in the synthesis of antioxidant selenoproteins, plays a significant part in modulating cellular responses to oxidative stress. researchgate.netnih.gov

Reactive oxygen species, such as superoxide (B77818) radicals (O₂⁻), hydrogen peroxide (H₂O₂), and hydroxyl radicals (•OH), are natural byproducts of cellular metabolism, particularly mitochondrial respiration. researchgate.netd-nb.info While they have roles in cell signaling at low concentrations, their accumulation can lead to widespread cellular damage. unesp.br

The primary mechanism by which this compound contributes to ROS control is by bolstering the enzymatic antioxidant network. researchgate.net As detailed previously, the selenoproteins GPx and TrxR are at the forefront of this defense:

Glutathione Peroxidases directly scavenge and detoxify H₂O₂ and lipid hydroperoxides. ekb.egnih.gov By providing the selenium necessary for GPx synthesis, this compound enhances the cell's ability to neutralize these damaging ROS. nih.gov

The Thioredoxin Reductase system, also dependent on selenium from this compound, contributes to antioxidant defense by reducing thioredoxin, which in turn can regenerate other antioxidant molecules like peroxiredoxins and vitamin C. cambridge.org

Studies have demonstrated that selenium supplementation can lead to a decrease in ROS levels and a reduction in lipid peroxidation, a marker of oxidative damage. unesp.brnih.gov For example, research on cowpea plants showed that this compound application decreased lipid peroxidation and activated different enzymatic pathways to combat ROS compared to selenite. unesp.br In some cellular models, sodium selenite has been shown to attenuate ROS generation induced by inflammatory stimuli. researchgate.net

Furthermore, selenium status can influence stress-responsive signaling pathways. The Nrf2 (Nuclear factor erythroid 2-related factor 2) pathway is a key regulator of the expression of numerous antioxidant and cytoprotective genes. jst.go.jp Some studies suggest that selenium compounds can activate the Nrf2 signaling pathway, leading to the upregulation of antioxidant enzymes, including those dependent on selenium. nih.govresearchgate.net This indicates that this compound may not only provide the building blocks for antioxidant enzymes but also participate in the regulation of their expression, offering a multi-faceted approach to controlling ROS dynamics and mitigating oxidative stress.

Attenuation of Lipid Peroxidation Processes

Lipid peroxidation is a process of oxidative degradation of lipids, leading to cell damage. The role of selenium compounds in this process is complex and can be concentration-dependent. Research indicates that selenium supplementation can influence the levels of lipid peroxidation products. For instance, treatment with sodium selenite has been shown to decrease the levels of lipid peroxidation products such as malondialdehyde (MDA) and 4-hydroxynonenal (B163490) in rat models of spinal cord injury. nih.gov In studies on diabetic rats, sodium selenite administration also led to a decrease in lipid peroxidation in the serum, liver, and kidneys. brieflands.com

While low concentrations of selenium generally exhibit antioxidant effects by reducing the degree of lipid peroxidation, higher concentrations may act as pro-oxidants, potentially increasing lipid peroxidation. mdpi.com For example, one study on rape seedlings showed that treatment with this compound resulted in a higher degree of lipid peroxidation compared to controls, whereas a similar concentration of sodium selenite caused a reduction. mdpi.com Conversely, another study found that neither high-selenate nor high-selenite diets resulted in differences in conjugated dienes, an indicator of lipid peroxidation, in the lipids isolated from the diets themselves. nih.gov The antioxidant effects of selenium are often attributed to its role as a component of antioxidant enzymes like glutathione peroxidase (GPX), which are crucial for protecting cell membranes from oxidative damage. rbmb.nettaylorandfrancis.com

Study Focus	Selenium Compound	Model System	Key Findings on Lipid Peroxidation	Reference
Spinal Cord Injury	Sodium Selenite	Rat Model	Decreased levels of malondialdehyde (MDA) and 4-hydroxynonenal.	nih.gov
Diabetes	Sodium Selenite	Diabetic Rats	Decreased lipid peroxidation in serum, liver, and kidneys.	brieflands.com
Oxidative Stress	This compound	Rape Seedlings	Higher concentrations increased the degree of lipid peroxidation.	mdpi.com
Oxidative Stress	Sodium Selenite	Cucumber Seedlings	Lower concentrations decreased lipid peroxidation and cell membrane damage.	mdpi.com
Dietary Oxidation	This compound/Selenite	Rat Diets	No significant difference in promoting oxidation of dietary components.	nih.gov

Activation of the Nrf2 Signaling Pathway

The Nuclear factor erythroid 2-related factor 2 (Nrf2) signaling pathway is a primary cellular defense mechanism against oxidative stress. Activation of Nrf2 leads to the transcription of various antioxidant and detoxification genes. frontiersin.org Research has demonstrated that selenium compounds can modulate this pathway. Studies using sodium selenite have shown that it can activate Nrf2 signaling, leading to the upregulation of downstream targets like heme oxygenase 1 (HO-1) and NAD(P)H quinone dehydrogenase 1 (NQO1). mdpi.comnih.govnih.gov This activation is considered a key mechanism for the renoprotective effects of sodium selenite in models of acute kidney injury. nih.gov

In some cellular models, it's suggested that selenium-induced oxidative stress can itself trigger the activation of the Nrf2 pathway, creating a potential feedback loop that accelerates selenium uptake and metabolism. jst.go.jp For example, in bovine endometrial cells, sodium selenite treatment activated the Nrf2 pathway, enhancing the basal antioxidant status in a dose-dependent manner. mdpi.com This activation contributes to the protective effects of selenium against cellular damage induced by various stressors. frontiersin.org While much of the specific research has focused on sodium selenite, the upregulation of Nrf2-dependent antioxidant enzymes is considered a protective mechanism of selenium in general. frontiersin.org

Influence on Cellular Homeostasis and Intercellular Signaling

This compound has been shown to exert significant influence over key signaling pathways that regulate cellular homeostasis, differentiation, and survival.

The WNT/β-catenin signaling pathway is crucial for embryonic development and adult tissue homeostasis. nih.gov Dysregulation of this pathway is associated with various diseases. Research has identified this compound as an activator of this pathway. taylorandfrancis.comresearchgate.netnih.gov In a triple transgenic mouse model of Alzheimer's disease, treatment with this compound led to the activation of WNT/β-catenin signaling in the hippocampus. researchgate.netnih.gov This activation was characterized by an increase in the level of active β-catenin and the inhibition of Glycogen Synthase Kinase 3β (GSK3β) activity. researchgate.net The activation of this pathway is a critical step that follows the modulation of the PP2A enzyme by this compound. researchgate.net The restoration of WNT/β-catenin signaling is considered a potential therapeutic strategy for neurodegenerative diseases. nih.govbiomedres.us

Protein Phosphatase 2A (PP2A) is a major serine/threonine phosphatase that plays a critical role in regulating numerous cellular processes by dephosphorylating key proteins. taylorandfrancis.com this compound has been specifically identified as an agonist for PP2A. taylorandfrancis.comjpionline.orgoup.com This activation is a cornerstone of its observed biological effects, particularly in models of neurodegenerative diseases characterized by the hyperphosphorylation of the tau protein. pnas.orgfrontiersin.org

Chronic treatment with this compound in mouse models of tauopathy has been shown to reduce tau hyperphosphorylation and prevent the formation of neurofibrillary tangles. pnas.org The mechanism appears to involve the stabilization of the complex between PP2A and tau, enhancing tau dephosphorylation. pnas.org Further evidence for the mediating role of PP2A comes from studies where the therapeutic effects of this compound were absent in mice co-expressing a defective form of PP2A. pnas.org In models of epileptogenesis, this compound treatment attenuated the decrease in PP2A activity and levels of its regulatory subunit PR55, which was associated with reduced tau phosphorylation and seizure mitigation. oup.com

Research Area	Model System	Key Findings on PP2A Modulation	Reference
Alzheimer's Disease	Transgenic Mice	Activates PP2A, reduces tau hyperphosphorylation, and prevents neurodegeneration.	pnas.orgfrontiersin.org
Alzheimer's Disease	Transgenic Mice	Activation of PP2A leads to activation of Wnt/β-catenin signaling.	taylorandfrancis.comresearchgate.net
Epileptogenesis	Rat Models	Retards epileptogenesis by activating PP2A and increasing its PR55 regulatory subunit.	oup.com
Tauopathy	Neuronal Cell Culture	Reduces tau phosphorylation in a dose-dependent manner via a PP2A-mediated mechanism.	pnas.org

The endoplasmic reticulum (ER) is central to protein folding and quality control. The accumulation of misfolded proteins triggers the unfolded protein response (UPR), a state known as ER stress. nih.gov The effect of selenium compounds on ER stress is multifaceted. High concentrations of selenium, often in the form of sodium selenite, have been shown to induce significant ER stress, activate the UPR, and lead to apoptosis in certain cancer cell lines. nih.govresearchgate.net This induction of ER stress can be linked to the generation of reactive oxygen species (ROS). nih.gov

Conversely, this compound can also play a role in mitigating ER stress. nih.govresearchgate.net Selenate administration increases the expression of selenoproteins, including Selenoprotein S (SelS). nih.gov SelS is an ER membrane protein that is part of the ER-associated degradation (ERAD) complex, which removes misfolded proteins from the ER, thereby reducing stress. nih.govresearchgate.net Studies in neuronal cell lines demonstrated that selenate treatment increased SelS expression, which correlated with a decrease in tau phosphorylation. nih.gov Restricting SelS expression during ER stress conditions was found to increase tau phosphorylation, suggesting that the beneficial effects of selenate in tauopathies may be partly due to the upregulation of SelS and subsequent attenuation of ER stress. nih.gov In plant models, selenate treatment has also been observed to induce the formation of misfolded proteins, implicating the proteasome in the response to selenate-induced stress. oup.com

Protein Phosphatase 2A (PP2A) Enzyme Modulation

Metabolic Dynamics and Biological Disposition

The biological disposition of this compound involves its absorption, distribution throughout the body, metabolic conversion, and subsequent excretion. This compound is readily absorbed from the gastrointestinal tract, primarily in the small intestine. hpra.iemdpi.com Studies in humans and animals indicate a high degree of absorption for selenate, often exceeding 90%, which is generally higher than that of sodium selenite. europa.eunih.gov The absorption of selenate appears to be transported by a sodium-mediated carrier mechanism that is shared with sulfur. mdpi.com

Following absorption, selenium is distributed to most organs, with the liver and kidneys showing pronounced accumulation. mdpi.comnih.govworldscientific.comtandfonline.com The liver is the central organ for selenium metabolism. jst.go.jp Here, both inorganic and organic forms of selenium are ultimately converted to the common intermediate, hydrogen selenide (H₂Se). hpra.iejst.go.jp Selenate is first reduced to selenite, which is then further reduced to selenide. jst.go.jpcabidigitallibrary.org This hydrogen selenide pool is a critical checkpoint; it can either be used for the synthesis of selenocysteine and incorporation into functional selenoproteins, or it can be methylated for excretion. hpra.iejst.go.jp

Excess selenium is primarily eliminated via the urine. hpra.ie A notable characteristic of this compound is that a significant fraction of an oral dose is excreted unchanged in the urine. jst.go.jp The rate of excretion depends on the selenium status of the individual. hpra.ie The main metabolic excretion products are methylated compounds, such as the trimethylselenonium (B1202040) ion. hpra.ie

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Absorption, Distribution, and Excretion Pathways of Selenate-Derived Selenium

The metabolic journey of selenium derived from this compound involves a series of processes including absorption from the gastrointestinal tract, distribution throughout the body, and eventual excretion. These pathways determine the element's bioavailability and its availability for incorporation into functional selenoproteins.

The bioavailability of selenium is critically dependent on its chemical form. This compound, an inorganic form of selenium, is readily absorbed in the gastrointestinal tract, primarily in the duodenum. nih.gov Studies in laboratory animals indicate a high absorption rate, ranging from 80% to 100%. nih.gov

Comparative Bioavailability and Absorption of Selenate vs. Selenite

Subject	Selenium Form	Key Finding	Reference
Healthy Infants	Selenate	Mean apparent absorption of 97.1%.	nih.gov
Healthy Infants	Selenite	Mean apparent absorption of 73.4%.	nih.gov
Healthy Infants	Both	Despite different absorption rates, apparent retention was not significantly different.	nih.gov
Selenium-Depleted Rats	Both	Both forms had a similar effect on increasing serum selenium and glutathione peroxidase activity.	karger.com
Wethers (Sheep)	Both	Showed similar digestion and balance at a supplementation rate of 0.2 mg Se/kg dietary DM.	animbiosci.org
Laboratory Animals	Selenate	Well absorbed, with rates of 80-100%.	nih.gov

Once absorbed, various forms of selenium are metabolized into a central intermediate, hydrogen selenide (H₂Se). basicmedicalkey.com For inorganic forms like selenate, this is a reductive process. Selenate is first converted to selenite (SeO₃²⁻). basicmedicalkey.comnih.gov This initial step involves activation to adenosine (B11128) phosphoselenate and subsequent reduction, a reaction that utilizes reduced glutathione (GSH). basicmedicalkey.com

The resulting selenite is then further reduced to selenide. This multi-step process requires reductants such as GSH and NADPH and involves the formation of an intermediate compound, glutathione selenopersulfide (GSSeH). basicmedicalkey.com Selenide is considered the key checkpoint metabolite, standing at the crossroads between utilization for selenoprotein synthesis and methylation for excretion. atamanchemicals.com It is the activated form of selenide, selenophosphate, that serves as the direct selenium donor for the synthesis of the amino acid selenocysteine. researchgate.net

Following absorption and distribution to organs like the liver and kidneys, selenium from this compound is subject to systemic retention and excretion. nih.goveuropa.eu The body's selenium levels are regulated primarily by urinary excretion rather than by absorption. lumenlearning.com Excess selenium from sources like selenate is predominantly excreted in the urine, with the kidneys accounting for 50-60% of total excretion.

Studies comparing selenate and selenite reveal differences in their excretion dynamics. In human volunteers, after a single oral dose, selenium from this compound was excreted more rapidly via urine than selenium from sodium selenite. nih.govnih.gov One study in infants found that a mean of 36.4% of the ingested selenate dose was excreted in the urine over 72 hours, compared to only 9.7% for the selenite dose. nih.gov This leads to a lower initial whole-body retention of selenium from selenate compared to selenite. nih.gov In rats, repeated administration of this compound led to an increase in the percentage of the dose excreted over time. nih.gov Fecal excretion also occurs, largely representing unabsorbed selenium. nih.gov At very high intake levels, selenium can also be lost through exhalation of volatile compounds like dimethylselenide.

Conversion to Selenide and Selenocysteine Precursors

Bio-transformation and Speciation of Selenium Compounds

Within the body, selenium derived from this compound undergoes significant biotransformation, where it is converted from its inorganic state into various organic species, including being incorporated into essential amino acids and proteins. Under certain biological conditions, it can also be transformed into elemental selenium nanoparticles.

The primary biologically active form of organic selenium synthesized from inorganic sources like selenate is the amino acid selenocysteine (Sec). nih.gov Following the conversion of selenate to selenide, the synthesis of Sec is a complex, co-translational process. researchgate.netoup.com It begins with the formation of selenophosphate from selenide by the enzyme selenophosphate synthetase 2 (SEPHS2). researchgate.net Concurrently, a specific transfer RNA, tRNA[Ser]Sec, is charged with the amino acid serine. nih.gov This serine residue is then phosphorylated, and finally, selenocysteine synthase catalyzes the replacement of the phosphate (B84403) group with selenium from selenophosphate, forming Sec-tRNA[Ser]Sec. basicmedicalkey.comresearchgate.net This complex is then ready to incorporate Sec into a growing polypeptide chain at a specific UGA codon, which would otherwise signal for translation to stop. researchgate.netoup.com

It is a critical distinction that while inorganic selenium (selenate and selenite) serves as a precursor for the de novo synthesis of selenocysteine in animals, it is not converted into the other major selenoamino acid, selenomethionine (B1662878) (SeMet). oup.com Selenomethionine is not synthesized by animals and must be obtained from dietary sources, where it can be nonspecifically incorporated into proteins in place of methionine, serving as a storage pool for selenium. nih.govoup.com

In addition to forming organic seleno-amino acids, various microorganisms possess the ability to biotransform inorganic selenium compounds into elemental selenium nanoparticles (SeNPs). This process is often considered a detoxification mechanism. researchgate.netjuniperpublishers.com While many studies use sodium selenite as the starting substrate for biogenic synthesis, this is directly relevant to selenate, as selenate is readily reduced to selenite by microorganisms. nih.govunibuc.ro

Bacteria such as Lactobacillus casei and Bacillus paramycoides have been shown to reduce selenite to red, amorphous, elemental selenium, which accumulates as spherical nanoparticles. unibuc.ronih.govfrontiersin.org The size of these biogenically synthesized SeNPs can range from approximately 50 to 200 nanometers. unibuc.ronih.gov This bioreduction process is facilitated by microbial enzymes. innovareacademics.in The resulting SeNPs are considered less toxic and may have unique biological activities compared to their inorganic precursors. nih.gov This green synthesis approach is being explored for various applications due to its environmentally friendly nature. frontiersin.orgfrontiersin.org

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Formation of Organic Selenium Species (e.g., Selenomethionine, Selenocysteine)

Research in Disease Models and Translational Applications

Investigations in Neurodegenerative Pathologies

This compound has emerged as a compound of significant interest in the study of Alzheimer's disease (AD) and other neurodegenerative disorders characterized by the aggregation of hyperphosphorylated tau protein, collectively known as tauopathies. oup.com The pathological hallmark of these diseases is the formation of neurofibrillary tangles (NFTs) composed of tau protein that has been abnormally phosphorylated. foodforthebrain.org Research indicates that the activity of Protein Phosphatase 2A (PP2A), the primary phosphatase responsible for dephosphorylating tau in the human brain, is diminished in AD. oup.comresearchgate.net

Studies have identified this compound as a specific activator of PP2A. oup.comfoodforthebrain.orgfrontiersin.org By boosting PP2A activity, this compound promotes the dephosphorylation of tau. frontiersin.org This mechanism has been demonstrated in various preclinical models. In vitro studies using neuroblastoma cells showed that this compound treatment reduced tau phosphorylation at multiple pathological sites. researchgate.netmdpi.com

Chronic administration of this compound in transgenic mouse models of tauopathy has been shown to reduce tau hyperphosphorylation, prevent the formation of NFTs, and consequently improve cognitive and motor deficits. researchgate.netdergipark.org.trnih.gov For instance, in THY-Tau22 mice, a model for tauopathies, long-term treatment with this compound restored cognitive functions and a key form of synaptic plasticity known as long-term depression (LTD). oup.com The therapeutic effects were linked to the activation of PP2A, as the compound did not show the same benefits in mice co-expressing a defective PP2A subunit. researchgate.netmdpi.com These findings underscore the critical role of the PP2A-mediated pathway in the neuroprotective effects of this compound. mdpi.com

Table 1: Summary of this compound Research in Alzheimer's Disease and Tauopathy Models

Model System	Key Findings	Primary Mechanism	Reference
THY-Tau22 Mouse Model	Restored cognitive function and long-term depression (LTD); reduced inactive PP2A.	Activation of Protein Phosphatase 2A (PP2A).	oup.com
pR5 and K3 Mouse Models (Tau Transgenic)	Reduced tau hyperphosphorylation, abrogated NFT formation, improved memory and motor performance, prevented neurodegeneration.	Activation of PP2A; stabilization of PP2A-tau complexes.	researchgate.netnih.gov
SH-SY5Y Neuroblastoma Cells (P301L Tau)	Dose-dependent reduction of tau phosphorylation at multiple sites.	Activation of PP2A.	mdpi.com
N2aSW Cells (AD Model)	Significant decline in tau phosphorylation at pS422 and pS396.	Altered phosphorylation of proteins in oxidative stress, energy metabolism, and protein degradation pathways; likely PP2A-mediated.	foodforthebrain.org

Research has uncovered a link between the mechanisms of tauopathies and epilepsy, noting that downregulation of PP2A activity and subsequent hyperphosphorylation of the tau protein are features of epileptogenesis. oup.comspandidos-publications.com This has led to investigations into this compound as a potential disease-modifying agent for epilepsy.

In multiple rat models of acquired epilepsy, including amygdala kindling, post-kainic acid status epilepticus, and post-traumatic epilepsy, a decrease in PP2A activity and an increase in tau phosphorylation were observed in epileptogenic brain regions. spandidos-publications.com Continuous treatment with this compound during the epileptogenic period was found to mitigate the development of epilepsy. oup.comspandidos-publications.com The treatment attenuated the reduction in PP2A activity, reduced hyperphosphorylated tau levels, and resulted in fewer and shorter seizures. oup.comspandidos-publications.com Notably, these beneficial effects persisted even after the treatment was discontinued, suggesting a lasting disease-modifying effect rather than just symptomatic relief. oup.comnih.gov

Further studies in a rat model of chronic, drug-resistant temporal lobe epilepsy (TLE) demonstrated that this compound treatment, initiated after the epilepsy was already established, could still reduce seizure frequency and improve cognitive and sensorimotor deficits. nih.govnih.gov The mechanism in these models is consistently linked to the upregulation of PP2A expression and the reduction of hyperphosphorylated tau. nih.govbiorxiv.org this compound has also shown efficacy in a genetic mouse model of Lafora disease, a form of progressive myoclonus epilepsy, where it improved motor and memory deficits and reduced susceptibility to induced seizures. nih.govresearchgate.net These findings highlight the potential of targeting the PP2A-tau pathway with this compound as a neuroprotective and anti-epileptogenic strategy. aesnet.org

Table 2: Effects of this compound in Epilepsy Models

Epilepsy Model	Observed Effects of this compound	Reference
Amygdala Kindling, Post-Kainic Acid, Post-Traumatic Epilepsy (Rat)	Retarded epileptogenesis, reduced seizure frequency and duration, attenuated decrease in PP2A activity, and reduced hyperphosphorylated tau.	oup.comspandidos-publications.com
Chronic Temporal Lobe Epilepsy (Rat)	Sustained reduction in spontaneous seizures, improved cognitive and sensorimotor function, increased PP2A expression.	nih.govnih.gov
Malin-deficient Mouse Model (Lafora Disease)	Ameliorated motor and memory deficits, reduced sensitivity to pentylenetetrazol (PTZ)-induced seizures.	nih.govresearchgate.net

The ability of this compound to exert its effects on the brain is dependent on its capacity to cross the neural barriers and increase selenium levels within the central nervous system. Selenium is an essential trace element that is transported to the brain primarily in the form of selenoprotein P (SELENOP). foodforthebrain.orgnih.gov This transport is a receptor-mediated process, where SELENOP in the blood plasma binds to the low-density lipoprotein receptor-related protein 8 (LRP8), also known as apolipoprotein E receptor-2 (ApoER2), located on the endothelial cells of the blood-brain barrier (BBB). foodforthebrain.orgnih.govresearchgate.net

While SELENOP is the main transporter, studies suggest that inorganic forms of selenium, like selenate, can also reach the CNS. dovepress.com Pharmacokinetic studies in rats have indicated active transport of this compound across the BBB. researchgate.net Research in a pilot trial involving patients with Alzheimer's disease demonstrated that oral supplementation with high-dose this compound was able to increase selenium concentrations in the cerebrospinal fluid (CSF). nih.gov This increase in CNS selenium was associated with its incorporation into proteins, suggesting that the brain can utilize inorganic selenate for the synthesis of its own essential selenoproteins. nih.gov The bioavailability of this compound is high, and though its half-life is shorter than organic forms like selenomethionine, it is readily absorbed and can effectively deliver selenium to the CNS. dovepress.comnih.govfrontiersin.org

Anticonvulsant and Neuroprotective Effects in Epilepsy Models

Oncological Research and Anticancer Mechanisms

In the field of oncology, selenium compounds, including this compound and the more frequently studied sodium selenite, have been investigated for their chemotherapeutic potential. A key mechanism underlying their anticancer activity is the induction of apoptosis, or programmed cell death, in malignant cells. frontiersin.orgspandidos-publications.com

Research has shown that this compound exhibits cytotoxic effects on various human cancer cell lines, including neuroblastoma (SH-SY5Y), breast cancer (MCF-7), and melanoma (451Lu). dergipark.org.tr Studies indicate that this cytotoxicity is often mediated by the induction of oxidative stress. dergipark.org.tr At supranutritional doses, inorganic selenium compounds can act as pro-oxidants, leading to an excessive production of reactive oxygen species (ROS) within tumor cells. mdpi.com This redox imbalance can disrupt cellular homeostasis and trigger apoptotic pathways. mdpi.comdergipark.org.tr

For example, studies with the related compound sodium selenite have demonstrated apoptosis induction in human synovial sarcoma cells, cervical cancer cells, and pancreatic cancer cells. mdpi.comspandidos-publications.commdpi.com The process can involve various signaling pathways, including the activation of caspases, modulation of the Bax/Bcl-2 ratio, and impairment of mitochondrial function. mdpi.comjournalaim.com In some cancer cell lines, the induction of apoptosis by sodium selenite is linked to the generation of mitochondrial ROS which, in turn, activates the AMPK/mTOR/FOXO3a signaling pathway. mdpi.com While much of the detailed mechanistic work has been done with sodium selenite, the findings point to a broader pro-apoptotic capability of inorganic selenium compounds in cancer cells. researchgate.netfrontiersin.org

Studies on Selective Cytotoxicity in Cancer Cells

This compound has demonstrated cytotoxic effects against various cancer cell lines. Research indicates that its anticancer activity is linked to the induction of oxidative stress. In one study, this compound was shown to have a high cytotoxic effect against SH-SY5Y human neuroblastoma, MCF-7 human breast cancer, and 451Lu human melanoma cells. The mechanism involved a significant reduction in total antioxidant levels within the cells and an increase in total oxidant levels, leading to significant oxidative stress. However, the same study noted that this compound did not appear to have a genotoxic effect on these cancer cells.

The compound's utility in oncology may also extend to sensitizing cancer cells to conventional chemotherapy. In studies on oral cancer cells, this compound showed a chemosensitizing effect when used with the chemotherapeutic agent vincristine. Furthermore, this compound has been identified as a novel activator of Protein Phosphatase 2A (PP2A), an enzyme that can act as a tumor suppressor. A phase I clinical trial involving patients with metastatic castration-resistant prostate cancer evaluated the use of this compound, noting that it is metabolized to the more potent selenite form.

Table 1: In Vitro Cytotoxicity of this compound

Cell Line	Cancer Type	Observed Effect	Proposed Mechanism	Reference
SH-SY5Y	Human Neuroblastoma	High cytotoxicity	Induction of oxidative stress
MCF-7	Human Breast Cancer	High cytotoxicity	Increased total oxidant levels, induction of oxidative stress
451Lu	Human Melanoma	High cytotoxicity	Increased total oxidant levels, induction of oxidative stress
KBV20C	Oral Cancer	Chemosensitization to Vincristine	Mechanism independent of p-glycoprotein inhibition

Anti-inflammatory Properties in Disease Contexts

The anti-inflammatory effects of selenium are primarily carried out by selenoproteins, which are synthesized from selenium sources like this compound. These proteins play a role in mitigating inflammation by combating oxidative stress and modulating inflammatory signaling pathways. Selenoproteins can influence the balance between pro-inflammatory and anti-inflammatory eicosanoids, which are lipid mediators that regulate inflammatory responses.

Animal studies have provided evidence for the anti-inflammatory potential of this compound. In a mouse model of tauopathy, chronic administration of this compound resulted in significant behavioral changes. Related research has shown that selenium deficiency can lead to an increase in inflammatory cytokines. In another study, this compound treatment increased the survival rate of mice infected with a virus, suggesting a role in managing inflammatory responses to infection. The anti-inflammatory capacity is also supported by findings that selenium supplementation can lower levels of C-reactive protein (CRP), a key inflammatory marker in the blood.

Bone Health and Osteogenesis Studies

Selenium is recognized as an essential trace element for maintaining bone metabolism and homeostasis. It exerts its effects on the skeletal system through its incorporation into selenoproteins, which help maintain the proper redox balance that governs the proliferation and differentiation of bone cells.

While much of the direct research on selenium and osteoblasts has utilized sodium selenite, the findings are relevant as selenite is the primary metabolite of this compound. Research indicates that selenium plays a role in the dynamic process of bone remodeling, which involves a balance between bone-forming osteoblasts and bone-resorbing osteoclasts.

A study involving rats with traumatic brain injury, a condition often associated with subsequent bone loss, found that treatment with this compound mitigated the expected reduction in bone volume. Researchers theorize that this compound may prevent bone loss indirectly by reducing the neuroinflammatory response following the injury or by directly influencing bone tissue. The direct effect may be mediated by its metabolite, sodium selenite, which has been shown in vitro to inhibit the differentiation of monocytes into osteoclasts and to induce apoptosis in osteoclast-like cells. By reducing the activity and formation of bone-resorbing osteoclasts, this compound may help shift the balance towards bone formation.

Immunomodulatory Research

This compound has been shown to possess immunomodulatory properties, influencing both innate and specific immunity. Studies in mice demonstrated that administration of this compound resulted in a significant decrease in neutrophil levels and influenced phagocytic activity. Other research suggests that this compound may directly activate Natural Killer (NK) cells, which are a critical component of the innate immune system responsible for targeting and destroying infected or cancerous cells.

In vitro investigations have also explored its role as part of multi-component formulations. One such study examined a formulation containing this compound and found it significantly altered NK cell activity in splenocyte cell lines. These findings highlight the potential for this compound to modulate key cellular components of the immune system.

Thyroid Hormone Metabolism Studies

The thyroid gland has the highest concentration of selenium of any organ in the body, underscoring the element's critical role in thyroid function. Selenium is essential for the proper metabolism of thyroid hormones, primarily through its incorporation into enzymes known as iodothyronine deiodinases. These selenoprotein enzymes are responsible for the conversion of the primary thyroid hormone, thyroxine (T4), into the more active form, triiodothyronine (T3).

Studies in animal models have directly demonstrated the importance of this compound in this process. In guinea pigs fed a selenium-deficient diet, researchers observed impaired thyroid hormone metabolism, including reduced activity of type 1 5'-iodothyronine deiodinase and lower levels of T3 and T4. Supplementing the diet with this compound reversed these effects, restoring normal enzyme activity and hormone levels. On a population level, the national fortification of fertilizers with this compound in Finland successfully increased the selenium intake and status of the populace, which was reflected in improved markers of thyroid function.

Agricultural and Environmental Research of Sodium Selenate

Plant Biofortification Research

Biofortification is an agricultural strategy aimed at increasing the nutritional value of crops. For selenium (Se), an essential micronutrient for humans and animals, biofortification involves using Se fertilizers to boost its concentration in staple foods. Sodium selenate (B1209512) is a common form of inorganic selenium used in these strategies due to its high water solubility and bioavailability to plants. mdpi.comoup.com

Hydroponic cultivation offers a highly controlled environment for plant biofortification, making the application of sodium selenate in nutrient solutions an efficient method. frontiersin.orgnih.gov This system allows for precise management of selenium concentrations to maximize uptake while minimizing potential negative impacts on plant growth. frontiersin.orgnih.gov

Research on various culinary herb microgreens, including basil (Ocimum basilicum), cilantro (Coriandrum sativum), and scallions (Allium fistulosum), has demonstrated the effectiveness of hydroponic biofortification with this compound. frontiersin.orgwvu.edu In one study, treating microgreens with different concentrations of this compound in the hydroponic solution led to significant increases in selenium content across all species, with scallions showing the most substantial accumulation. frontiersin.orgwvu.edu For instance, at a treatment of 10.0 mg·L⁻¹ Se, the selenium content in scallions increased 507-fold. wvu.edu Similarly, studies on lettuce (Lactuca sativa L.) grown hydroponically showed that applying this compound at concentrations up to 20 μM effectively increased selenium content in the plant tissues. researchgate.net

The goal of such biofortification is to enhance the selenium content without significantly reducing crop yield. frontiersin.orgnih.gov However, high concentrations can sometimes negatively affect biomass. In the microgreens study, the highest selenium treatments decreased the yield for basil and scallions, although cilantro yield was unaffected. frontiersin.orgnih.gov

Table 1: Effect of Hydroponic this compound Treatment on Selenium Accumulation and Yield in Culinary Microgreens

The method of applying this compound significantly influences its uptake and accumulation in plants. Comparisons between foliar spray and soil application have been conducted in various crops, including wheat, maize, and tomato. frontiersin.orgjournal.fitandfonline.com

Foliar application is often considered more effective and efficient for biofortification. mdpi.com This method allows selenium to be absorbed directly through the leaf surface and translocated to other plant parts, including the grains, which shortens the transport distance and reduces potential environmental impacts. mdpi.comd-nb.info Studies on wheat have shown that late foliar applications of this compound at the ear emergence stage were more effective in raising selenium concentrations in the grain than earlier applications or soil-based treatments. tandfonline.com In maize, foliar application of this compound resulted in significantly higher selenium content in the plants compared to soil application. journal.fi Research on grain maize demonstrated that with increasing foliar-applied this compound, the selenium content in the grain increased up to 19-fold. tandfonline.com

Soil application can be less efficient because selenate can be subject to various soil processes. However, it can still be an effective method. For example, in a study on tomatoes, the application of this compound to the soil significantly increased selenium accumulation in the roots, stems, leaves, and fruit. tandfonline.com While foliar application is often more efficient for increasing selenium in the edible portions, soil application may influence soil microorganisms which can in turn promote plant growth. frontiersin.org

Table 2: Comparison of Foliar vs. Soil Application of this compound in Maize

Data sourced from a two-year study on maize. journal.fi

Plants absorb and metabolize the two primary inorganic forms of selenium, selenate (SeO₄²⁻) and selenite (B80905) (SeO₃²⁻), differently. Selenate is the main water-soluble form of selenium in most cultivated, oxic soils. oup.com For most crops, selenate is more readily absorbed and transported within the plant than selenite. mdpi.com

Research consistently shows that plants treated with this compound accumulate higher concentrations of selenium in their shoots and edible parts compared to those treated with sodium selenite. tandfonline.comnih.gov In a study on wheat, higher selenium accumulation was observed in the leaves of plants treated with selenate compared to selenite. nih.gov Similarly, in lettuce grown hydroponically, the selenium concentration in the edible parts was higher with selenate treatment, whereas selenite application led to high accumulation in the roots. researchgate.net This pattern is because selenite is rapidly converted to organic forms in the roots and is less mobile, while selenate is transported more freely through the xylem, resembling sulfate (B86663). mdpi.com

In buckwheat, common buckwheat accumulated twice as much selenium in its seeds from selenate compared to selenite. frontiersin.org In faba beans, the efficiency of biofortification followed the order of this compound > sodium selenite > nano-Se. x-mol.net However, some studies have noted that selenite application can lead to a greater proportion of the accumulated selenium being in organic forms, such as selenomethionine (B1662878), which is highly bioavailable to humans. researchgate.net For example, in rice, selenite treatment resulted in 93.8% of the total selenium in shoots being organic Se. mdpi.com

The application of this compound can have varied effects on crop productivity and biomass, which are highly dependent on the concentration used, the plant species, and growing conditions. While selenium is not considered essential for most higher plants, it is recognized as a beneficial element that can stimulate growth at low concentrations. oup.com

Several studies report that low concentrations of this compound can enhance plant growth and yield. In radish seedlings, a low concentration (2 mg/L) of this compound increased biomass. researchgate.net For fragrant rice, foliar application of this compound at the initial heading stage increased grain yield. d-nb.info In a study on tomatoes, a low dose (3 mgl⁻¹) of this compound applied as a foliar spray increased shoot and root biomass and the number of fruits produced. plos.org

Conversely, higher concentrations of this compound can lead to reductions in growth and yield. tandfonline.com In the same tomato study, a higher dose (10 mgl⁻¹) reduced biomass accumulation. plos.org Research on wheat showed that this compound application caused small reductions in vegetative growth and grain yield. tandfonline.com In hydroponically grown microgreens, the highest concentrations of this compound led to decreased yields in basil (by 35.5%) and scallions (by 68.0%). wvu.edu This demonstrates a narrow range between beneficial and potentially detrimental levels for crop production.

Table 3: Effects of this compound on Crop Productivity and Biomass

Table 4: Chemical Compounds and PubChem CIDs

Compound Name	PubChem CID
This compound	24939
Sodium selenite	24940
Selenium	6326970
Selenomethionine	9293
Sulfate	1117

Modulation of Endogenous Antioxidant Capacity and Phytochemicals

Role in Plant Stress Acclimation and Tolerance

One of the most researched agricultural benefits of this compound is its ability to enhance plant tolerance to abiotic stresses, particularly soil salinity. Salinity imposes osmotic stress and ionic toxicity on plants, leading to oxidative damage and reduced productivity. nih.gov

In a landmark study on rice, this compound treatment was shown to significantly improve plant performance under high salinity (150 mM NaCl). frontiersin.orgnih.govcornell.edu The application of selenate led to increased root and shoot length, greater total biomass, and a higher potassium-to-sodium (K+/Na+) ratio within the plant tissues, indicating improved ionic homeostasis. frontiersin.orgnih.govugent.be Foliar application of this compound has also been found to decrease the accumulation of toxic Na+ ions in plants under saline conditions. sci-hub.se Similarly, in strawberries, this compound application strengthened the plant's antioxidant systems, thereby neutralizing the detrimental effects of salinity stress. mdpi.com The effectiveness of selenium in mitigating salt stress can, however, depend on its chemical form and concentration, with studies on lettuce showing that both selenite and selenate can be beneficial. researchgate.net

The mechanism by which this compound alleviates abiotic stress is intrinsically linked to its capacity to protect plants from oxidative damage. Abiotic stresses lead to the overproduction of reactive oxygen species (ROS), such as hydrogen peroxide (H₂O₂), which can damage vital cellular components like lipids, proteins, and nucleic acids. mdpi.com

This compound application helps mitigate this damage by enhancing the plant's antioxidant defense system. sci-hub.semdpi.com In rice plants under salinity stress, selenate treatment not only boosted antioxidant enzyme activity but also led to a significant reduction in the concentrations of H₂O₂ and malondialdehyde (MDA), a key indicator of lipid peroxidation. frontiersin.orgnih.govcornell.eduugent.be Research on maize showed that fertigation with this compound effectively protected pollen against oxidative stress. researchgate.net Likewise, treating sorghum with this compound resulted in lower levels of H₂O₂. mdpi.com While high concentrations of selenium can be pro-oxidant and cause stress, appropriate lower concentrations act as an antioxidant, scavenging ROS and protecting the cell membrane integrity. frontiersin.orgmdpi.com

Alleviation of Abiotic Stresses (e.g., Salinity)

Environmental Remediation and Biogeochemical Cycling Studies

This compound plays a significant role in environmental science, both as a contaminant in certain ecosystems and as a compound of interest in remediation strategies. Selenium's biogeochemical cycle is complex, involving various oxidation states (-2, 0, +4, +6). agr.hr this compound represents the most oxidized (+6) and highly mobile form of selenium. agr.hrmdpi.com

Under alkaline and oxidizing soil conditions, selenium is often present as selenate, which is highly soluble in water and readily available for plant uptake. agr.hr This mobility makes it a potential leachable contaminant of groundwater in areas with seleniferous soils, often exacerbated by agricultural runoff and industrial activities. mdpi.comnih.gov

Conversely, these same properties are harnessed for environmental remediation. Phytoremediation, the use of plants to remove pollutants from the environment, leverages the ability of certain "hyperaccumulator" plants to absorb large amounts of selenium. These plants can extract selenate from contaminated soils and water, sequestering it in their tissues. researchgate.net

Bioremediation strategies also focus on transforming mobile selenate into less toxic and immobile forms. mdpi.com Many microbial species, particularly bacteria, can reduce soluble selenate (SeO₄²⁻) to insoluble elemental selenium (Se⁰) under anoxic conditions. mdpi.com This microbial reduction is a critical process in the natural biogeochemical cycling of selenium and forms the basis for engineered bioreactor systems designed to treat selenium-contaminated wastewater from industrial and agricultural sources. mdpi.commdpi.com

Dynamics of Selenium Contamination in Aquatic and Terrestrial Ecosystems

Anthropogenic and Natural Sources of Selenium Input

Selenium finds its way into aquatic and terrestrial ecosystems through both natural and human-influenced pathways. researchgate.netolisystems.com Natural sources are the primary origin of selenium in the environment and include the weathering of selenium-bearing rocks and soils, volcanic eruptions, and sea spray. olisystems.commdpi.com Geologically, selenium is more concentrated in sedimentary rocks like black shale and phosphate (B84403) rocks than in igneous rocks. olisystems.commdpi.com

Human activities, however, can significantly accelerate the mobilization and distribution of selenium. mdpi.com Key anthropogenic sources include:

Mining Operations: The mining of coal, phosphate, and sulfide (B99878) ores (containing metals like copper, lead, and zinc) exposes selenium-bearing minerals to air and water, leading to their release into the environment. olisystems.commdpi.comubc.ca

Fossil Fuel Combustion: Coal-fired power plants are a major contributor, releasing selenium into the atmosphere, which then deposits onto land and water. researchgate.netmdpi.com Oil refining and combustion also contribute to selenium emissions. olisystems.com

Agriculture: Irrigation of soils naturally rich in selenium can leach soluble forms of the element, such as selenate, into drainage water, which can then contaminate nearby water bodies and wetlands. mdpi.comubc.ca This was notably observed at the Kesterson National Wildlife Refuge in California. ubc.caumn.edu

Industrial Applications: Selenium is used in various industries, including glass manufacturing, electronics, and the production of pigments, which can lead to its release into the environment. olisystems.com

Environmental Fate, Mobility, and Bioavailability of Selenate

The environmental behavior of selenium is complex and heavily dependent on its chemical form (speciation) and the surrounding environmental conditions, particularly pH and redox potential. researchgate.netscispace.com Selenium can exist in several oxidation states, but in the context of environmental contamination, the inorganic forms of selenate (SeO₄²⁻, Se⁶⁺) and selenite (SeO₃²⁻, Se⁴⁺) are of primary concern due to their solubility and bioavailability. researchgate.netnih.gov

Selenate is the most oxidized and soluble form of selenium. researchgate.net It is typically found in well-aerated, alkaline soils and oxic aquatic systems. researchgate.netscispace.com Due to its weak interaction with mineral surfaces, selenate is highly mobile in the environment, meaning it can easily be transported through soil and water. researchgate.net This high mobility also contributes to its high bioavailability, making it readily available for uptake by plants and other organisms. researchgate.netugent.be

In contrast, selenite is more prevalent in acidic to neutral and more reducing environments. researchgate.net It tends to adsorb more strongly to soil components like iron oxides, clays, and organic matter, which reduces its mobility and bioavailability compared to selenate. researchgate.netacs.org

Bioremediation Approaches for Selenium Management

Microbial Reduction of Selenate to Elemental Selenium

A promising bioremediation strategy for selenium-contaminated environments involves harnessing the metabolic capabilities of microorganisms to reduce soluble and toxic selenium oxyanions, like selenate and selenite, into insoluble and less toxic elemental selenium (Se⁰). frontiersin.orgresearcher.lifefrontiersin.org This process effectively immobilizes the selenium, preventing its further transport and bioavailability in the ecosystem.

A diverse range of bacteria, including species from the genera Pseudomonas, Bacillus, Anaerobacillus, and Wolinella, have been shown to carry out this reduction. frontiersin.orgresearcher.lifefrontiersin.orgresearchgate.net The reduction can occur under both aerobic and anaerobic conditions, although it is a key process in anaerobic respiration for some bacteria where they use selenate as a terminal electron acceptor. researcher.liferesearchgate.net

The microbial reduction of selenate to elemental selenium is a two-step process, with selenite as an intermediate. The resulting elemental selenium often forms nanoparticles (SeNPs) which can be located either inside or outside the microbial cells. frontiersin.orgresearchgate.net Research has shown that these biologically produced selenium nanoparticles can be recovered from wastewater, offering a potential avenue for selenium recycling. frontiersin.org For instance, the bacterium Thauera selenatis has been effectively used in bioreactors to treat refinery wastewater, achieving over 95% removal of selenium oxyanions by converting them to recoverable elemental selenium. frontiersin.org

Phytoremediation Potential for Contaminated Sites

Phytoremediation is an environmentally friendly and cost-effective approach that utilizes plants to clean up contaminated soil and water. researchgate.netenvironcj.intaylorfrancis.com For selenium contamination, several plant-based strategies are employed, including:

Phytoextraction: This involves the use of plants that can accumulate high concentrations of selenium in their tissues. These plants are then harvested, effectively removing the selenium from the soil or water. frontiersin.org Certain plants, known as selenium hyperaccumulators, are particularly efficient at this process. Members of the Brassicaceae family, such as Indian mustard (Brassica juncea) and canola (Brassica napus), have shown significant potential for phytoextraction of selenium. researchgate.net

Phytovolatilization: Some plants can take up selenium and convert it into volatile organic forms, such as dimethyl selenide (B1212193) (DMSe), which are then released into the atmosphere. researchgate.net This process can effectively remove selenium from the soil and water.

Rhizofiltration: This method uses plant roots to absorb, concentrate, and precipitate contaminants from water.

Research has demonstrated the effectiveness of various plants in remediating selenium-contaminated sites. For example, studies in California's San Joaquin Valley have utilized Indian mustard for phytoremediation of selenium-laden soils and water. frontiersin.org Vetiver grass (Vetiveria zizanioides) has also been shown to have a high capacity for absorbing and translocating selenium from contaminated soil. environcj.in

A key advantage of phytoremediation is the potential to integrate it with other agricultural practices. For instance, the harvested selenium-enriched plant biomass can be used as a biofortified animal feed supplement or as a "green manure" to enrich agricultural soils in selenium-deficient areas. frontiersin.org However, the process can be slow, and the disposal of the selenium-rich plant material must be managed carefully to prevent re-entry of selenium into the environment. umn.edufrontiersin.org

Role of Microbial Community Assembly in Selenium Transformation

For instance, in some environments, a synergistic relationship between different bacterial species is necessary for the complete reduction of selenate to elemental selenium. frontiersin.org The presence of a diverse microbial community can also enhance the resilience of the bioremediation process to fluctuations in environmental conditions.

Ecotoxicological Investigations of this compound

The introduction of selenium into ecosystems, whether through agricultural application or other means, necessitates a thorough understanding of its potential effects on non-target organisms. Ecotoxicological studies on this compound focus on its impact across different trophic levels, from soil-dwelling invertebrates to aquatic life and higher organisms.

Toxicity Assessments in Terrestrial Invertebrate Species

Research into the ecotoxicological effects of this compound on soil invertebrates has revealed varying levels of toxicity depending on the species and the form of selenium. While much of the ecotoxicological research on selenium has historically focused on aquatic systems, studies on terrestrial invertebrates are crucial for understanding the full ecological impact. oup.com

For the earthworm Eisenia fetida, a common test organism, studies have shown that selenate is less toxic than selenite. researchgate.net One study reported a 50% lethal concentration (LC50) for Eisenia fetida of 63.86 mg/kg for this compound. researchgate.net Sublethal effects, such as decreased mass gain and cocoon production, have been observed at lower concentrations. nm.gov It has been noted that E. fetida can tolerate sodium selenite concentrations up to 50 mg/kg in the substratum without lethal effects. nm.gov Within the earthworm's body, inorganic selenium can be transformed into organic forms like selenomethionine and methylselenocysteine. researchgate.netnih.gov

In studies involving the potworm Enchytraeus albidus, selenate was generally found to be a more toxic form of selenium than selenite. greenszolg.hu For the springtail Folsomia candida, the effective concentrations (EC) for a 20% and 50% reduction in juvenile production were 4.7 and 10.9 mg of Se/kg of soil, respectively. oup.com These data contribute to the development of ecological soil screening levels to protect soil-dwelling organisms. oup.com

Toxicity of this compound to Terrestrial Invertebrates

Species	Endpoint	Concentration (mg Se/kg soil)	Reference
Folsomia candida (Springtail)	EC20 (Reproduction)	4.7	oup.com
Folsomia candida (Springtail)	EC50 (Reproduction)	10.9	oup.com
Enchytraeus albidus (Potworm)	EC20 (Reproduction)	4.4	oup.com
Enchytraeus albidus (Potworm)	EC50 (Reproduction)	6.2	oup.com
Eisenia fetida (Earthworm)	LC50	63.86	researchgate.net

Impacts on Aquatic Organisms and Ecosystems

This compound is mobile in aqueous solutions, posing a potential risk to aquatic life. oup.com Its toxicity to aquatic organisms varies significantly among different species.

For the freshwater green alga Raphidocelis subcapitata (formerly Pseudokirchneriella subcapitata), studies have shown a range of sensitivities. msd.commerck.comoup.com One study reported a 72-hour EC50 of greater than 100 mg/L, while another found a 14-day growth inhibition EC50 of 0.033 mg/L for Ankistrodesmus falcatus. msd.comcdhfinechemical.com

In the case of aquatic invertebrates, the water flea Daphnia magna exhibited a 48-hour EC50 of 0.39 mg/L. cdhfinechemical.com Another study found a 48-hour EC50 of 5.3 mg/L Se for selenate, compared to 1.1 mg/L Se for selenite, indicating selenite is more acutely toxic to this species. oup.com A 32-day chronic toxicity test with this compound on Daphnia magna established a maximum acceptable toxicant concentration (MATC) of 1.73 mg/L Se based on reproductive effects. oup.com

Toxicity to fish has also been documented. For the fathead minnow (Pimephales promelas), the 96-hour LC50 for this compound was reported as 0.69 mg/L. cdhfinechemical.com Another study indicated a 96-hour LC50 range of 6,210 to 42,100 µg/L (6.21 to 42.1 mg/L), highlighting the influence of water chemistry, such as sulfate concentration, on toxicity. kevinbrix.com

Toxicity of this compound to Aquatic Organisms

Species	Endpoint	Concentration (mg/L)	Duration	Reference
Ankistrodesmus falcatus (Algae)	EC50 (Growth Inhibition)	0.033	14 days	cdhfinechemical.com
Daphnia magna (Water Flea)	EC50	0.39	48 hours	cdhfinechemical.com
Daphnia magna (Water Flea)	EC50	5.3	48 hours	oup.com
Pimephales promelas (Fathead Minnow)	LC50	0.69	96 hours	cdhfinechemical.com

Ecological Implications for Higher Organisms (e.g., Livestock, Wildlife)

The primary concern regarding selenium in higher organisms is its potential for bioaccumulation and toxicity, particularly in wildlife. Livestock that graze on seleniferous forages can develop "alkali disease," characterized by emaciation, hair loss, and hoof deformities. usda.gov Reduced reproductive performance is considered a significant effect of this condition in livestock. usda.gov

Aquatic birds are particularly vulnerable to selenium toxicity, which can cause deformities, mortality, and reproductive failure. researchgate.net Studies on mallards (Anas platyrhynchos) have shown that while sodium selenite is toxic at high concentrations, organic forms like selenomethionine are more readily accumulated and are more teratogenic, causing developmental abnormalities such as hydrocephaly, bill and eye defects, and foot defects. oup.com For instance, diets with 10 ppm selenium as sodium selenite had no significant effect on mallard reproduction, but 25 ppm led to reduced duckling survival. oup.com In contrast, 10 ppm selenium as selenomethionine was teratogenic. oup.com

The form of selenium greatly influences its toxicity. In mallard ducklings, both sodium selenite and selenomethionine impaired growth at 20 ppm and survival at 40 ppm in their diet. unl.edu However, selenomethionine was more readily stored in the liver. researchgate.netunl.edu This highlights that the organic forms of selenium, which can be present in vegetation, are of particular concern for the health of wild aquatic birds in areas with high selenium levels. researchgate.net

Advanced Methodologies and Analytical Techniques in Sodium Selenate Research

Advanced Spectroscopic Characterization Techniques

Spectroscopic techniques are indispensable for elucidating the structural and electronic properties of sodium selenate (B1209512). By interacting with electromagnetic radiation, these methods provide a unique fingerprint of the compound.

Powder X-ray Diffraction (PXRD) Analysis

Powder X-ray Diffraction (PXRD) is a non-destructive analytical technique used to determine the crystalline nature and phase composition of solid materials. In the study of sodium selenate, PXRD analysis consistently reveals a crystalline structure, characterized by sharp, well-defined peaks in the diffractogram. usc.edudergipark.org.tr This indicates a high degree of structural order within the compound. usc.edu

The diffraction pattern is unique to this compound and can be used for its identification. The positions of the diffraction peaks (expressed as 2θ) and their relative intensities are key parameters obtained from a PXRD analysis. For instance, characteristic sharp peaks for this compound have been observed at 2θ values of approximately 18.43°, 22.55°, 27.30°, 28.43°, and 31.05°, among others. usc.edu The highest intensity peak is typically found at a Bragg's angle (2θ) of about 18.4°. lupinepublishers.com

Furthermore, the width of the diffraction peaks can be used to estimate the crystallite size of the powder using the Scherrer equation. usc.eduvixra.org Studies have reported crystallite sizes for this compound ranging from approximately 28.75 to 49.97 nm. usc.edudergipark.org.trresearchgate.net Variations in crystallite size and relative peak intensities can indicate differences in crystal morphology or the presence of different polymorphic forms. lupinepublishers.com

Table 1: Representative Powder X-ray Diffraction (PXRD) Data for this compound usc.edu

Bragg's Angle (2θ)	d-spacing (Å)	Relative Intensity (%)
18.43	4.81	100.00
22.55	3.94	25.13
27.30	3.27	30.21
28.43	3.14	18.45
31.05	2.88	45.67
32.68	2.74	20.11
37.26	2.45	15.89
47.40	1.92	12.33
48.84	1.86	14.78
52.99	1.73	10.56
57.20	1.61	11.22
68.31	1.37	8.99

Note: Data is illustrative and sourced from representative research. usc.edu Actual values may vary slightly based on instrumentation and sample preparation.

Fourier Transform Infrared (FT-IR) Spectroscopy Applications

Fourier Transform Infrared (FT-IR) spectroscopy is a technique used to obtain an infrared spectrum of absorption of a solid, liquid, or gas. wikipedia.org It identifies chemical bonds in a molecule by producing an infrared absorption spectrum. The FT-IR spectrum of this compound is characterized by specific absorption bands that correspond to the vibrational modes of its constituent atoms.

A prominent and sharp absorption peak is consistently observed in the fingerprint region of the spectrum, typically around 888 cm⁻¹. usc.edudergipark.org.trvixra.org This strong band is attributed to the Se-O stretching vibration within the selenate anion (SeO₄²⁻). usc.eduresearchgate.net The presence and position of this peak are highly characteristic and serve as a reliable indicator for the qualitative identification of this compound. usc.eduvixra.org

Other, broader peaks may also be present in the spectrum, for example, in the region of 3444-3541 cm⁻¹ and around 1720-1723 cm⁻¹. vixra.orglupinepublishers.com These bands are generally assigned to the O-H stretching and bending vibrations, respectively, of water molecules that may be present in the sample, either as moisture or incorporated into the crystal lattice. vixra.orglupinepublishers.com

Ultraviolet-Visible (UV-Vis) Spectroscopy

Ultraviolet-Visible (UV-Vis) spectroscopy measures the absorption of ultraviolet or visible radiation by a substance. For this compound, this analysis provides information about electronic transitions within the molecule. The UV-Vis spectrum of this compound in solution typically shows a maximum absorbance (λmax) in the ultraviolet region. usc.edu

Multiple studies have reported a consistent λmax for this compound at approximately 205.1 nm. usc.edudergipark.org.trvixra.org Other reported values are very close, such as 206 nm and 204.4 nm. lupinepublishers.comsciencepublishinggroup.com This absorption is due to the excitation of electrons from the highest occupied molecular orbital (HOMO) to the lowest unoccupied molecular orbital (LUMO). usc.eduresearchgate.net This characteristic λmax is useful for the qualitative and quantitative analysis of this compound in various samples. usc.eduvixra.org

Thermogravimetric Analysis (TGA/DTG) and Differential Scanning Calorimetry (DSC)

Thermal analysis techniques are crucial for determining the stability and thermal transitions of this compound.

Thermogravimetric Analysis (TGA) measures the change in mass of a sample as a function of temperature. TGA thermograms for this compound show that it is a thermally stable compound. usc.eduresearchgate.net The analysis typically reveals a multi-step degradation process. usc.eduresearchgate.net A minor initial weight loss, often observed at temperatures below 100°C, is generally attributed to the loss of absorbed water. usc.eduresearchgate.net The major weight loss occurs at much higher temperatures, with studies indicating a significant degradation step in the temperature range of approximately 101°C to 896°C. usc.edu The maximum degradation temperature (Tmax), determined from the corresponding Differential Thermogravimetric (DTG) curve, has been reported to be as high as 852.65°C, confirming the high thermal stability of this compound. usc.edudergipark.org.trresearchgate.net

Differential Scanning Calorimetry (DSC) measures the difference in the amount of heat required to increase the temperature of a sample and a reference. The DSC thermogram for this compound shows a sharp endothermic peak corresponding to its melting point. Research indicates a melting point of approximately 588.81°C. usc.edudergipark.org.trresearchgate.net The associated latent heat of fusion (ΔHfusion), which is the energy required to break down the crystalline lattice, has been measured to be around 103 J/g. usc.edudergipark.org.trresearchgate.net

Table 2: Summary of Thermal Analysis Data for this compound

Analytical Technique	Parameter	Typical Value	Reference(s)
TGA/DTG	Major Degradation Range	~101°C - 896°C	usc.edu
	Maximum Degradation Temp (Tmax)	~852.65°C	usc.edudergipark.org.trresearchgate.net
DSC	Melting Point (Endothermic Peak)	~588.81°C	usc.edudergipark.org.trresearchgate.net

Chromatographic and Mass Spectrometric Approaches

Chromatographic techniques coupled with mass spectrometry are powerful tools for separating and identifying different chemical species within a sample.

High-Performance Liquid Chromatography-Inductively Coupled Plasma Mass Spectrometry (HPLC-ICP-MS) for Speciation

High-Performance Liquid Chromatography-Inductively Coupled Plasma Mass Spectrometry (HPLC-ICP-MS) is a hyphenated analytical technique that combines the separation capabilities of HPLC with the high sensitivity and elemental specificity of ICP-MS. This method is particularly valuable for the speciation of selenium, which involves distinguishing between its various inorganic and organic forms, such as selenate (SeO₄²⁻), selenite (B80905) (SeO₃²⁻), selenomethionine (B1662878), and selenocysteine (B57510). ingeniatrics.com

In research settings, HPLC-ICP-MS has been instrumental in studying the metabolism of this compound in biological systems. nih.govnih.gov For example, studies in rats have used this technique to track the fate of intravenously administered selenate. nih.gov The results show that, unlike selenite, selenate is not readily taken up by red blood cells and disappears from the bloodstream relatively quickly in its original chemical form. nih.govnih.govtandfonline.com A significant portion of the administered selenate is excreted unchanged in the urine shortly after administration, while the remainder is taken up by the liver, where it is reduced and metabolized. nih.govnih.gov

The ability of HPLC-ICP-MS to separate and quantify different selenium species allows researchers to elucidate the distinct metabolic pathways of selenate compared to other selenium compounds. nih.govnih.gov This is critical for understanding its biological activity and distribution. The technique provides precise retention times for each selenium species, enabling their unambiguous identification and quantification in complex matrices like urine, blood, and tissue homogenates. nih.gov

Inductively Coupled Plasma-Atomic Emission Spectrometry (ICP-AES)

Inductively Coupled Plasma-Atomic Emission Spectrometry (ICP-AES) is a robust and widely adopted technique for the elemental analysis of this compound. This method is particularly effective for quantifying the total selenium and sodium content in various matrices. The fundamental principle of ICP-AES involves introducing a sample, typically in a liquid form, into a high-temperature plasma (around 6,000-10,000 K). jcu.edu.au The intense heat of the plasma desolvates, vaporizes, and atomizes the sample, and then excites the atoms to higher energy levels. As these excited atoms relax to their ground state, they emit light at characteristic wavelengths for each element. A spectrometer separates these wavelengths, and the intensity of the emitted light is measured to determine the concentration of the element. jcu.edu.au

ICP-AES is recognized as a suitable method for official control in the analysis of feed additives containing this compound. europa.eulegislation.gov.uk For the quantification of total sodium in this compound, the standard method EN 15510:2007, which is based on ICP-AES after dissolving the sample in hydrochloric acid, is recommended. europa.eulegislation.gov.uk This technique is also employed for the determination of total selenium in feed additives. europa.eu The versatility of ICP-AES allows for its application in diverse fields, including geological, environmental, and biological sample analysis. jcu.edu.au

Key Features of ICP-AES for this compound Analysis:

Feature	Description
Principle	Measurement of light emitted by excited atoms in a high-temperature plasma. jcu.edu.au
Application	Quantification of total sodium and selenium in feed additives and other matrices. europa.eulegislation.gov.ukeuropa.eu
Sample Preparation	Solid samples require digestion, typically with acids, to be introduced as a solution. jcu.edu.au
Advantages	High sensitivity, multi-element capability, and cost-effectiveness. jcu.edu.audrawellanalytical.com
Standard Methods	EN 15510:2007 for total sodium analysis. europa.eulegislation.gov.uk

Hydride Generation Atomic Absorption Spectrometry (HGAAS)

Hydride Generation Atomic Absorption Spectrometry (HGAAS) is a highly sensitive and selective technique for the determination of trace amounts of hydride-forming elements, including selenium. ontosight.ai This method enhances the capabilities of standard atomic absorption spectrometry by converting the analyte into a volatile hydride, thereby separating it from the sample matrix and reducing interferences. ontosight.aishsu.edu

The process begins with the chemical reduction of selenium, typically in the Se(IV) state (selenite), to its volatile hydride form, hydrogen selenide (B1212193) (SeH₂), using a reducing agent like sodium borohydride (B1222165) (NaBH₄) in an acidic solution. ontosight.aishsu.edu An inert gas then carries the generated hydride into a heated quartz cell in the light path of an atomic absorption spectrometer. The heat in the cell atomizes the hydride, and the ground-state selenium atoms absorb light from a specific light source, usually a hollow cathode lamp. The amount of light absorbed is directly proportional to the concentration of selenium in the original sample. shsu.edu

A crucial aspect of HGAAS for selenium analysis is the need for all selenium to be in the Se(IV) oxidation state, as the more oxidized Se(VI) form (selenate) does not react efficiently or reproducibly. shsu.edu Therefore, samples containing this compound must first undergo a reduction step, often involving boiling with hydrochloric acid, to convert selenate to selenite before the hydride generation reaction. shsu.edu HGAAS is the basis for the EN 16159:2012 standard method for quantifying total selenium in premixtures, feed materials, and compound feed after microwave digestion. europa.eulegislation.gov.uk

Performance Characteristics of HGAAS for Selenium Determination:

Parameter	Typical Value/Range	Reference
Limit of Detection (LOD)	0.15 ng/ml	pjoes.com
Applicable Range	0.22 - 9.68 µg/l	redalyc.org
Precision (Repeatability)	RSDr < 21%	redalyc.org
Recovery	80 - 110%	redalyc.org

Atomic Absorption Spectrometry (AAS)

Atomic Absorption Spectrometry (AAS) is a well-established analytical technique used for the quantitative determination of chemical elements using the absorption of optical radiation by free atoms in the gaseous state. For the analysis of this compound, AAS is a recognized method for quantifying the total sodium content. europa.eulegislation.gov.uk The standard method EN ISO 6869:2000 is based on AAS after dissolving the sample in hydrochloric acid. europa.eulegislation.gov.uk

In AAS, a solution of the sample is typically nebulized and introduced into a flame or a graphite (B72142) furnace, where it is atomized. A light source, such as a hollow cathode lamp containing the element of interest, emits light at a characteristic wavelength that can be absorbed by the free atoms of that element. The amount of light absorbed is proportional to the concentration of the analyte in the sample. uobaghdad.edu.iq While flame AAS is used, flameless techniques (graphite furnace AAS) offer higher sensitivity. uobaghdad.edu.iqresearchgate.net

While direct analysis of selenium by conventional flame AAS can be challenging due to interferences and lower sensitivity, its coupling with hydride generation (as described in section 4.2.3) significantly enhances its performance for selenium determination. shsu.edu

Fluorometric Analytical Methods

Fluorometric methods offer high sensitivity for the determination of selenium in various samples, including biological materials. nih.govepa.gov These methods are based on the reaction of selenium(IV) with a specific reagent to form a fluorescent compound. A commonly used reagent is 2,3-diaminonaphthalene (B165487) (DAN), which reacts with selenite in an acidic medium to form a piazselenol complex. epa.gov This complex is then extracted into an organic solvent, such as cyclohexane, and its fluorescence is measured with a fluorometer at specific excitation and emission wavelengths (e.g., 377 nm excitation and 520 nm emission). epa.gov

Similar to HGAAS, fluorometric methods require that selenium be in the Se(IV) state. Therefore, samples containing this compound must be pre-treated to reduce Se(VI) to Se(IV). This is typically achieved by wet digestion with a mixture of acids like nitric acid and perchloric acid, followed by reduction with hydrochloric acid. nih.gov

Recent advancements have led to the development of ratiometric fluorescence methods. researchgate.netnih.gov These methods utilize an additional fluorescent reagent as an internal reference, which helps to eliminate interferences from environmental factors and improve the precision and accuracy of the analysis compared to conventional fluorometric assays. researchgate.netnih.gov

Comparison of Conventional and Ratiometric Fluorometric Methods for Selenium:

Parameter	Conventional Fluorometry	Ratiometric Fluorometry	Reference
Precision (RSDs)	Higher variability	1.28% to 2.78%	researchgate.netnih.gov
Accuracy (Recoveries)	Variable	93.2% to 98.0%	researchgate.netnih.gov
Limit of Detection (LOD)	-	0.0016 µg/mL	researchgate.netnih.gov

Omics Technologies for Mechanistic Elucidation

To understand the biological impacts of this compound at a systems level, researchers employ "omics" technologies. These high-throughput approaches allow for the comprehensive analysis of genes (transcriptomics), proteins (proteomics), and metabolites (metabolomics), providing a holistic view of the molecular mechanisms affected by this compound exposure.

Transcriptomic Analysis of Gene Expression Profiles

Transcriptomic analysis, primarily through techniques like RNA sequencing (RNA-Seq), investigates the complete set of RNA transcripts produced by an organism or cell population under specific conditions. This provides a snapshot of the genes that are actively being expressed in response to a stimulus, such as this compound.

Studies using transcriptomics have revealed that this compound treatment can lead to significant changes in the gene expression profiles of various organisms. For instance, in oats treated with this compound, a total of 9,844 differentially expressed genes (DEGs) were identified, with 7,226 being upregulated and 2,618 downregulated. frontiersin.org This analysis highlighted the upregulation of key genes involved in selenium metabolism, such as ATP sulfurylase (APS) and adenosine (B11128) 5'-phosphosulfate reductase (APR), by more than 1,000-fold. frontiersin.org

In foxtail millet, transcriptomic analysis following this compound application revealed the upregulation of genes related to sulfate (B86663), phosphate (B84403), and nitrate (B79036) transporters, as well as those involved in antioxidant defense and phytohormone signaling. frontiersin.org Similarly, in the fungus Ganoderma lucidum, selenium supplementation was found to promote genes involved in carbon metabolism at the budding stage and amino acid biosynthesis at the mature stage. peerj.com These studies demonstrate the power of transcriptomics to identify key pathways and regulatory networks that are modulated by this compound.

Proteomic and Metabolomic Profiling

Proteomics and metabolomics provide complementary information to transcriptomics by analyzing the downstream products of gene expression: proteins and metabolites. Proteomics identifies and quantifies the complete set of proteins, while metabolomics focuses on the small molecules involved in metabolism.

Proteomic studies have been used to identify proteins whose abundance changes in response to this compound supplementation. In a study on rats, dietary supplementation with this compound led to significant changes in the levels of plasma proteins such as fibrinogen, apolipoproteins, haptoglobin, and transthyretin. researchgate.net These proteins are indirectly related to selenium metabolism and have been linked to various physiological processes and diseases. researchgate.netresearchgate.net In another study investigating the effects of this compound in a model of temporal lobe epilepsy, proteomic analysis revealed changes in the expression of proteins involved in neurotransmission and cellular structure, such as glutamate (B1630785) receptor 1 (Gria1) and protein kinase C (PKC). aesnet.orgnih.gov

Metabolomic profiling, often performed using techniques like gas chromatography-mass spectrometry (GC-MS) or liquid chromatography-mass spectrometry (LC-MS), identifies and quantifies endogenous metabolites. In studies with lactobacilli, exposure to sodium selenite (a related selenium compound) resulted in significant shifts in their metabolic profiles, particularly in amino acid and carbohydrate metabolism. mdpi.com While some studies combining proteomics and metabolomics have shown that this compound primarily induces proteomic changes in certain tissues, the integration of these multi-omics datasets is a powerful approach to uncover the complex pathways that respond to this compound treatment. nih.gov

Experimental Design and Modeling in this compound Studies

The investigation of this compound's biological effects relies on a variety of sophisticated experimental designs and models. These range from tightly controlled in vitro systems to complex in vivo animal models and human clinical trials, each providing unique insights into the compound's mechanisms of action and potential therapeutic applications.

In Vitro Cellular and Tissue Culture Models

In vitro models are fundamental for dissecting the molecular mechanisms of this compound at the cellular level. Researchers utilize various cancer cell lines to study its anti-tumor properties. For instance, studies have investigated the effects of this compound on human neuroblastoma (SH-SY5Y), breast cancer (MCF-7, T47D, MDA-MB-231), and melanoma (451Lu) cell lines. dergipark.org.trbrieflands.com In these models, key parameters evaluated include cell viability, cytotoxicity, and the induction of apoptosis (programmed cell death). dergipark.org.trscirp.org Pancreatic cancer cell lines, such as PANC-1 and Pan02, have been used to demonstrate that this compound can inhibit cell colony formation and migration capacity. mdpi.com Similarly, its effects on cervical cancer have been explored using HeLa and SiHa cell lines. mdpi.com

Beyond cancer research, cell culture models are crucial for neurobiology. Human SH-SY5Y neuroblastoma cells, engineered to express mutant human tau protein (SH-P301L), are used to study tau phosphorylation, a key process in neurodegenerative diseases like Alzheimer's. nih.gov In such models, researchers can treat the cells with this compound and observe changes in protein phosphorylation and expression levels. nih.gov Furthermore, primary hippocampal neurons cultured for extended periods provide a more physiologically relevant system to study the compound's effects on nerve cells. nih.gov The use of tissue culture extends to ex vivo models, where patient-derived tissues are cultured to test the effects of this compound, offering a personalized medicine approach. researchgate.net

In Vivo Animal Models (e.g., Murine, Zebrafish, Rat Systems)

In vivo animal models are indispensable for understanding the systemic effects of this compound, including its pharmacokinetics, efficacy, and interactions within a whole organism.

Murine Models (Mice): Mice are widely used in cancer research involving this compound. For example, nude mice with orthotopically implanted human glioblastoma stem cells (R2J-GS) are used to assess tumor regression following oral administration of the compound. nih.gov In studies on pancreatic cancer, C57BL mice bearing Pan02-generated tumors have been used to evaluate the anti-tumor effects of this compound, both alone and in combination with other therapies. mdpi.com Transgenic mouse models are particularly valuable in neurodegeneration research. Strains that express mutant human tau proteins, such as P301L (pR5) and K369I (K3), are used to investigate whether chronic oral treatment with this compound can mitigate tau pathology, improve memory, and prevent neurodegeneration. nih.gov

Rat Models: Rat models are frequently employed in neuroscience and toxicology studies. The Wistar albino rat is a common model for studying antioxidant status and the effects of different forms of selenium. peerj.com To investigate neuroprotective effects, rat models of carotid artery balloon injury and monocrotaline-induced pulmonary arterial hypertension have been established. frontiersin.org In epilepsy research, the post-status epilepticus (SE) rat model of chronic temporal lobe epilepsy is used to evaluate the disease-modifying effects of this compound treatment. elifesciences.org Pharmacokinetic studies in naïve and injured rats help characterize the absorption, distribution, metabolism, and excretion of the compound. researchgate.net Additionally, the this compound-induced cataract model in Wistar rats is used to study the mechanisms of cataract formation. jmchemsci.com

Zebrafish Models: The zebrafish (Danio rerio) is a valuable model for developmental and toxicological screening. Zebrafish embryos are used to compare the effects of this compound with other selenium compounds. tandfonline.com Their transparent embryos allow for real-time observation of developmental processes and the effects of compounds on organ systems. The lateral line sensory system of zebrafish, which has hair cells similar to the mammalian inner ear, serves as a model for studying otoprotective agents against drug-induced damage. semanticscholar.org Zebrafish are also used to investigate the transcriptional response of the brain's selenoproteome to dietary selenium supplementation and to assess the in vivo antibacterial activity of selenium compounds. physiology.org

Controlled Agricultural and Hydroponic Experimental Setups

Controlled agricultural and hydroponic systems are essential for studying the biofortification of plants with this compound, aiming to increase the dietary intake of selenium in humans and animals.

Hydroponic Systems: Hydroponics allows for precise control over nutrient application, making it an efficient method for selenium biofortification studies. nih.govfrontiersin.org In these setups, plants are grown in a nutrient solution to which this compound is added at various concentrations. nih.govwvu.eduwvu.eduresearchgate.net Researchers can then measure the effects on plant yield, selenium content, and the concentration of other minerals and antioxidants. nih.govwvu.eduwvu.eduresearchgate.net Species studied in hydroponic systems include culinary microgreens like basil, cilantro, and scallions, as well as lettuce and the microalga Chlorella pyrenoidosa. nih.govresearchgate.netmdpi.commdpi.com These experiments often involve varying the selenium concentration to find the optimal dose that enhances nutritional value without causing toxicity to the plant. nih.govfrontiersin.org

Soil-Based and Foliar Application Setups: Experiments are also conducted in soil-based pot cultures to investigate different methods of selenium application. frontiersin.org This can involve fertigation, where this compound is applied through the irrigation system, or foliar spraying directly onto the leaves. frontiersin.orgashs.org These studies compare the efficacy of different application methods and dosages on selenium accumulation and plant metabolism in species like rocket (Eruca sativa and Diplotaxis tenuifolia). frontiersin.org Seed priming, where seeds are soaked in a this compound solution before sowing, is another technique evaluated for its effectiveness in biofortifying crops like dill microgreens under both greenhouse and indoor farm conditions. frontiersin.org

The table below summarizes examples of plant species and experimental conditions used in this compound biofortification research.

Plant Species	Experimental System	Se Application Method	Key Parameters Investigated
Basil, Cilantro, Scallion Microgreens	Hydroponics	Addition to nutrient solution	Yield, selenium content, mineral content, antioxidant capacity
Lettuce	Hydroponics	Addition to nutrient solution	Growth, antioxidant capacity, nutrient accumulation
Rocket (Eruca sativa, Diplotaxis tenuifolia)	Soil pots	Foliar spray	Selenium accumulation, glucosinolate content, phenolic compounds
Dill Microgreens	Greenhouse, Indoor Farm	Seed priming	Morphological traits, selenium content
Tomato, Basil	Fertigation System	Addition to irrigation water	Growth parameters, selenium concentration

Clinical Trial Designs (e.g., Randomized Controlled Trials, Open-Label Extension Studies)

Clinical trials are the definitive method for evaluating the efficacy and safety of this compound as a potential therapeutic agent in humans. Various trial designs are employed, each suited to different research questions.

Randomized Controlled Trials (RCTs): RCTs are the gold standard for clinical research. In these trials, participants are randomly assigned to receive either this compound or a placebo. bmj.combmj.com This design minimizes bias and allows for a robust comparison between the treatment and control groups. For example, multi-site, double-blind, placebo-controlled trials have been designed to assess this compound as a disease-modifying therapy for conditions like progressive supranuclear palsy (PSP), drug-resistant temporal lobe epilepsy (TLE), and Alzheimer's disease. bmj.combmj.comresearchgate.netnih.govnih.gov The primary outcomes in these trials are often specific clinical or imaging endpoints, such as changes in MRI-measured brain volume or seizure frequency. bmj.combmj.comresearchgate.net

Open-Label Extension Studies: Following an RCT, participants may be invited to join an open-label extension study. nih.govresearchgate.net In this design, all participants receive this compound, and there is no placebo group. These studies are primarily designed to gather long-term safety and tolerability data. researchgate.netnih.gov For instance, patients with Alzheimer's disease who completed an RCT have participated in open-label extensions to assess the effects of chronic this compound treatment. nih.govresearchgate.net While not designed for efficacy, these studies can provide preliminary evidence of disease progression modification. researchgate.net Phase 1b open-label studies are also conducted to establish the safety and tolerability of this compound in new patient populations, such as those with behavioral variant frontotemporal dementia (bvFTD). nih.gov

The table below outlines key features of different clinical trial designs used in this compound research.

Trial Design	Key Feature	Purpose	Example Condition
Randomized Controlled Trial (RCT)	Random assignment to treatment or placebo; often double-blind.	To determine efficacy and safety compared to a control.	Progressive Supranuclear Palsy, Temporal Lobe Epilepsy, Alzheimer's Disease. bmj.combmj.comresearchgate.netnih.govclinicaltrials.gov
Open-Label Extension Study	All participants receive the active treatment; no placebo control.	To assess long-term safety, tolerability, and gather preliminary efficacy data.	Alzheimer's Disease, Behavioral Variant Frontotemporal Dementia. nih.govresearchgate.netnih.gov

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Future Directions and Emerging Research Avenues for Sodium Selenate

Elucidating Underexplored Molecular and Biochemical Pathways

While the role of sodium selenate (B1209512) in activating protein phosphatase 2A (PP2A) to reduce hyperphosphorylated tau is a cornerstone of current research, especially in neurodegenerative diseases, future investigations are turning towards less understood molecular pathways. oup.com The effects of sodium selenate may extend well beyond this single mechanism. biorxiv.org Multi-omics approaches—integrating proteomics, metabolomics, and transcriptomics—are becoming crucial for generating new hypotheses and mapping the broader biological changes induced by selenate treatment. biorxiv.orgresearchgate.net

Emerging areas of focus include:

STAT3 Signaling: Research suggests that selenium supplementation can restore the phosphorylation of STAT3, a key protein in cell signaling. tandfonline.com This activation is linked to promoting angiogenesis and may be a critical mechanism by which selenium exerts protective effects in developmental processes, such as in the lungs. tandfonline.com However, the precise molecular links between STAT3 activation and the regulation of mitochondrial reactive oxygen species (ROS) remain underexplored. tandfonline.com

Glutamine Metabolism: In the context of cancer research, the related compound sodium selenite (B80905) has been shown to inhibit glutamine metabolism by promoting the degradation of the enzyme glutaminase (B10826351) (GLS1). oncotarget.com This action is mediated through the APC/C-CDH1 pathway and is linked to the expression of the tumor suppressor PTEN. oncotarget.com Future studies could explore whether this compound employs similar metabolic disruption pathways in targeting cancer cells.

Integrated Signaling Networks: In complex diseases like epilepsy, research indicates that this compound's benefits are not solely due to tau modification. biorxiv.org Network medicine analyses have identified distinct protein-metabolite modules that correlate with treatment outcomes, pointing to effects on broader pathways like insulin (B600854) signaling (IGFR1 and FGFR cascades). researchgate.net Further investigation into how selenate modulates these interconnected networks is essential for understanding its disease-modifying effects. researchgate.net

Gene Expression and Protein Regulation: Transcriptome analysis in plants treated with selenium has revealed the involvement of specific genes (like ABC11b, PTR4, and BAK1) in its absorption and transport. mdpi.com In cancer cells, selenite has been found to induce apoptosis and cell cycle arrest through various pathways, including the ROS/JNK/ATF2 and PTEN/AKT/FoxO3a pathways. oncotarget.com Exploring the full transcriptomic and proteomic impact of this compound across different biological systems will uncover novel mechanisms of action.

Developing Novel Applications in Agricultural Sustainability and Environmental Management

This compound is a promising tool for enhancing agricultural practices and addressing environmental challenges. Its applications are expanding from simple nutrient supplementation to more sophisticated roles in crop protection and environmental remediation.

Agronomic Biofortification: The application of this compound to crops is an effective strategy to increase the selenium content of staple foods, thereby addressing dietary deficiencies in human populations. researchgate.net This has been successfully demonstrated in various crops, including peas, maize, and sorghum. mdpi.comnih.govceon.rs Future work will likely focus on optimizing application methods (e.g., foliar spray vs. soil application) for different plant species and environmental conditions to maximize selenium accumulation in edible parts while avoiding toxicity. mdpi.comceon.rs

Integrated Crop Protection: Research has shown that this compound can protect plants against pathogens and pests through multiple mechanisms.

Disease Resistance: In tomato plants, this compound treatment reduces the severity of bacterial speck disease. researchgate.netresearchgate.net This protective effect is associated with the induction of plant defense responses, including marked callose deposition and the specific expression of the salicylic-acid-responsive pathogenesis-related protein 1b1 (PR1b1) gene, without activating the jasmonate-mediated proteinase inhibitor 2 (PIN2) gene. researchgate.netresearchgate.net This suggests a targeted activation of specific defense pathways.

Pest Deterrence: Selenium accumulation in plants can deter a wide range of insect pests, including aphids, weevils, and caterpillars. zafu.edu.cn The mechanism is twofold: direct toxicity to the feeding insect and the production of volatile selenium compounds that act as repellents. zafu.edu.cn Selenate is noted as a particularly effective deterrent against certain herbivores. zafu.edu.cn Further research could integrate this compound into Integrated Pest Management (IPM) strategies as an environmentally friendly alternative to synthetic pesticides. researchgate.net

Environmental Remediation: Microbial processes are key to managing selenium in the environment. Certain bacteria can reduce soluble and mobile selenate into insoluble elemental selenium (Se(0)), effectively removing it from contaminated water. speciation.net This bioremediation process is a critical area of research for treating wastewater from industrial activities like mining and oil refining. speciation.netnih.gov Future studies will aim to optimize bioreactor conditions and identify microbial consortia with enhanced selenate-reducing capabilities.

Research Findings in Agricultural Applications of this compound

Application Area	Organism/Crop	Key Research Finding	Reference
Disease Resistance	Tomato (Solanum lycopersicum)	Reduces severity of bacterial speck by inducing callose deposition and expression of the PR1b1 gene.	researchgate.netresearchgate.net
Biofortification	Pea (Pisum sativum)	Foliar application significantly increases selenium concentration in seeds, with selenomethionine (B1662878) being the predominant species.	mdpi.com
Biofortification & Yield	Sorghum	Foliar application of this compound was more efficient than organoselenium compounds at increasing grain yield.	ceon.rs
Pest Control	General Herbivores	Selenate acts as a deterrent, protecting plants from pests like aphids, weevils, and caterpillars.	zafu.edu.cn

Advancements in Analytical and Characterization Methodologies

A precise understanding of this compound's fate in biological and environmental systems depends on sophisticated analytical techniques capable of selenium speciation—distinguishing between its various chemical forms. The toxicity and bioavailability of selenium are highly dependent on its form, making speciation analysis critical. nih.gov

The future of selenium analysis is moving beyond measuring total selenium concentration toward more comprehensive characterization. Key advancements and future directions include:

Hyphenated Mass Spectrometry Techniques: The combination of high-performance liquid chromatography with inductively coupled plasma mass spectrometry (HPLC-ICP-MS) is a powerful and widely used tool for separating and quantifying different selenium species. cornell.edu The trend is toward using this in conjunction with molecular mass spectrometry techniques like electrospray ionization (ESI-MS) to gain structural information and identify previously unknown selenium compounds. cornell.eduuw.edu.pl

Multi-modal Analysis: Future developments will likely involve the integration of multiple analytical platforms. For instance, combining size-exclusion chromatography with ICP-MS and MALDI-TOF (Matrix-Assisted Laser Desorption/Ionization-Time of Flight) mass spectrometry allows for the detailed characterization of selenium-containing proteins and other large biomolecules. cornell.edu

In-Situ Bioimaging: Synchrotron-based techniques, such as X-ray fluorescence (XRF) imaging, are enabling scientists to map the spatial distribution of different selenium species within tissues, such as a rice grain, at high resolution. scielo.br This provides unprecedented insight into the transport and accumulation of selenium within an organism.

Development of Standards: A significant challenge in selenium speciation is the lack of certified reference materials and analytical standards for many organic selenium compounds. cornell.edu Future efforts must focus on synthesizing and purifying more selenium compounds to improve the accuracy and reliability of quantitative methods.

Emerging Analytical Techniques for Selenium Speciation

Technique	Primary Function	Advancement/Application	Reference
HPLC-ICP-MS	Separation and quantification of Se species.	Widely used for determining selenate, selenite, selenomethionine, etc., in various matrices.	cornell.edu
ESI-MS / MALDI-TOF	Identification of molecular structure.	Used alongside ICP-MS to identify unknown organic selenium compounds and selenoproteins.	cornell.eduuw.edu.pl
Synchrotron X-ray Fluorescence (μ-XRF)	Spatially resolved elemental mapping.	Allows for in-situ imaging of selenium distribution in biological tissues like plant seeds.	scielo.br
Capillary Electrophoresis (CE)	Separation of charged species.	An emerging alternative to liquid chromatography for the simultaneous separation of various selenium compounds.	nih.gov

Translational Research and Clinical Development of Selenate-Based Interventions

A significant and promising area of research for this compound is its development as a therapeutic agent for human diseases, particularly neurodegenerative disorders characterized by the accumulation of hyperphosphorylated tau protein.

Clinical trials have progressed, demonstrating that this compound is a promising candidate for disease-modifying therapy.

Frontotemporal Dementia (FTD): this compound is being actively investigated for behavioral variant FTD (bvFTD). A Phase 1b clinical trial found that long-term treatment was safe and well-tolerated by patients. researchgate.netacs.org Exploratory analysis from this trial suggested that a subset of patients showed slower rates of brain atrophy and cognitive decline. researchgate.netacs.org These encouraging results have paved the way for a larger, randomized, placebo-controlled Phase 2b trial to definitively measure the drug's impact on brain function and disease progression. researchgate.netzafu.edu.cnscielo.br

Alzheimer's Disease (AD): Prior to the FTD studies, a Phase 2 trial investigated this compound in patients with mild to moderate Alzheimer's. acs.org An open-label extension of this study confirmed its long-term safety and tolerability for up to 23 months. frontiersin.org While the study was not designed to definitively prove efficacy, the cognitive measures suggested a potential slowing of disease progression, warranting further investigation. frontiersin.org

Epilepsy: Preclinical research has shown that this compound has disease-modifying effects in animal models of chronic, drug-resistant temporal lobe epilepsy. biorxiv.org It has been shown to reduce seizure frequency and improve cognitive deficits. biorxiv.orgresearchgate.net This has led to the initiation of a Phase II clinical trial to investigate its anti-seizure and disease-modifying effects in patients.

The overarching goal of this translational research is to move this compound from a promising compound to an approved therapy for major unmet medical needs. Future work will involve larger clinical trials, the development of population pharmacokinetic models to optimize dosing, and the identification of biomarkers to predict patient response. researchgate.net

Comprehensive Assessment of Environmental and Biological Interactions of Diverse Selenium Species

The environmental impact and biological activity of selenium are governed by a complex web of interactions. Selenium exists in the environment in multiple oxidation states (e.g., selenate (Se VI), selenite (Se IV), and elemental Se (0)), each with different mobility, bioavailability, and toxicity. A comprehensive understanding of these interactions is crucial for both agricultural applications and environmental risk assessment.

Future research must focus on several key areas:

Interactions with Other Elements: Selenium's biological effects can be significantly altered by the presence of other elements. For instance, selenium can reduce the toxicity of heavy metals like mercury and cadmium. cornell.edu However, the interaction is complex; in some aquatic systems, adding selenium to mercury-polluted water was found to unexpectedly increase mercury accumulation at the base of the food web. researchgate.net Conversely, elements like sulfur can compete with selenate for uptake by plants, affecting the efficiency of biofortification. Fully elucidating the mechanisms of these synergistic and antagonistic interactions is a critical research need.

Role of Soil Properties: The behavior of selenate in soil is influenced by factors such as pH, redox potential, organic matter content, and mineralogy. acs.org Selenate is generally more mobile and less prone to sorption than selenite, making it more available for plant uptake but also more susceptible to leaching. Future studies need to develop predictive models for selenium behavior based on local soil characteristics to guide fertilization strategies and manage environmental risk. acs.org

Bioaccumulation and Trophic Transfer: In aquatic ecosystems, selenium taken up by primary producers like algae is converted into organic forms, such as selenomethionine. oup.com These organic species are then transferred up the food chain, bioaccumulating to potentially toxic levels in higher organisms like fish and waterfowl. oup.comnih.gov Understanding the factors that control this transfer, including the specific selenium species involved, is essential for setting environmental quality guidelines and protecting wildlife. oup.com

Q & A

Q. What analytical techniques are most effective for characterizing the physicochemical properties of sodium selenate, and how should data be interpreted?

this compound’s physicochemical properties can be comprehensively analyzed using:

• Powder X-ray Diffraction (PXRD): Determines crystallite size via the Scherrer equation ($G = k\lambda / b \cos\theta$), yielding values between 28.75–49.97 nm . Narrow peaks at Bragg angles (e.g., 2θ) confirm crystallinity.
• Particle Size Distribution (PSD): Average particle sizes (d10, d50, d90) are 3.93 µm, 14.44 µm, and 40.65 µm, respectively, with a surface area of 0.676 m²/g. Span values (36.71 µm) indicate dispersion homogeneity .
• Differential Scanning Calorimetry (DSC): Reveals thermal stability with an endothermic peak at 588.81°C (latent heat: 103 J/g) and degradation stages at 852.65°C .

Methodological Tip: Validate results using triplicate measurements and cross-reference with FT-IR (Se-O stretching at 888 cm⁻¹) and UV-vis (λmax at 205.1 nm) to confirm structural integrity .

Q. How does this compound influence plant growth and antioxidant activity, and what experimental designs are optimal for such studies?

this compound enhances antioxidant enzyme activity (e.g., catalase, peroxidase) in plants at low concentrations (0.2–0.8 mg/L) but inhibits root growth at higher doses (>30 mg/kg) .

• Experimental Design:

• Use controlled hydroponic or soil-based systems with selenium-deficient substrates.

• Apply dose gradients (e.g., 0–0.8 mg/L selenate/selenite) and measure biomass, enzyme activity (APX, GPX, CAT), and selenium speciation .

• Monitor dose-dependent toxicity thresholds: For example, sunflower root growth was reduced to 20% of controls at 30 mg/kg selenate .

  Data Interpretation: Nonlinear dose-response models (e.g., logistic curves) can resolve growth-promotion vs. toxicity thresholds .

Advanced Research Questions

Q. How can contradictions in this compound’s dual role as a nutrient and toxin be resolved in experimental models?

Discrepancies arise from speciation-dependent bioavailability and oxidative stress mechanisms:

• Nutrient Role: Selenate (+6 oxidation state) is efficiently absorbed (94% bioavailability) and incorporated into selenoproteins, mitigating oxidative stress in plants and animals .
• Toxicity Mechanism: Excess selenate induces selenite accumulation, generating reactive oxygen species (ROS) and disrupting cellular redox balance. Chronic exposure (>1.6 mg/kg body weight) causes organ damage .

Methodological Approach:

• Use ICP-MS or HPLC-ICP-MS to quantify selenium speciation (selenate, selenite, elemental Se) in tissues .
• Pair biochemical assays (e.g., lipid peroxidation, glutathione levels) with transcriptomic analysis (e.g., selenoprotein gene expression) to map toxicity pathways .

Q. What considerations are critical when designing clinical trials for this compound as a disease-modifying agent?

Key factors include pharmacokinetics, dosing, and biomarker selection:

• Trial Protocol (Example): A Phase 2 trial for progressive supranuclear palsy used 15 mg this compound (thrice daily) over 52 weeks, with MRI-based outcomes (frontal lobe + midbrain volume) and safety monitoring .
• Challenges: Ensure bioavailability aligns with preclinical models (e.g., blood-brain barrier penetration) and address interspecies metabolic differences .

Statistical Analysis: Use general linear models (GLM) with baseline measures as covariates to assess treatment efficacy .

Q. How can microbial reduction of this compound be leveraged for bioremediation or nanotechnology applications?

Bacteria like Herbaspirillum sp. reduce selenate to elemental selenium (Se⁰), forming nanoparticles:

• Experimental Workflow:

• Cultivate microbes in selenate-enriched media (e.g., 200 mM) and monitor colorimetric changes (red precipitates indicate Se⁰ formation) .
• Quantify selenate depletion via ion chromatography and characterize nanoparticles using TEM/EDX .
  • Applications: Synthesized Se⁰ nanoparticles exhibit antimicrobial properties and potential in environmental selenium detoxification .

Q. Tables for Key Data

Parameter	Value	Method	Reference
Crystallite Size (PXRD)	28.75–49.97 nm	Scherrer equation
Particle Size (PSD)	d10: 3.93 µm; d90: 40.65 µm	Laser diffraction
Thermal Degradation Peak	852.65°C	TGA/DTG
Plant Toxicity Threshold	30 mg/kg (root inhibition)	Hydroponic assay